tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate

• CAS: 886779-69-7

Core Science & Biosynthesis

A Technical Guide to tert-Butyl 3-(Trifluoromethyl)piperazine-1-carboxylate: A Cornerstone Building Block in Modern Drug Discovery

For Immediate Release

This technical guide provides an in-depth overview of tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate, a key building block for researchers, scientists, and professionals in drug development. The document covers its chemical identity, physicochemical properties, a detailed, state-of-the-art synthesis protocol, analytical characterization, and its strategic applications in medicinal chemistry.

Introduction: The Strategic Importance of a Trifluoromethylated Piperazine Scaffold

The piperazine motif is a ubiquitous and privileged scaffold in medicinal chemistry, found in a multitude of FDA-approved drugs.[1] Its presence often imparts favorable physicochemical properties, such as improved aqueous solubility and oral bioavailability, by virtue of its two nitrogen atoms which can be protonated at physiological pH. When combined with the trifluoromethyl (CF₃) group—a bioisostere for chlorine with unique electronic properties that can enhance metabolic stability, binding affinity, and lipophilicity—the resulting 3-(trifluoromethyl)piperazine scaffold becomes a highly valuable component in the design of novel therapeutics.[2]

tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate serves as a critical protected intermediate, enabling the selective functionalization of the piperazine ring. The tert-butoxycarbonyl (Boc) protecting group on one nitrogen allows for controlled reactions at the second nitrogen, before being readily removed under acidic conditions to reveal a free amine for further synthetic elaboration. This strategic protection makes it an indispensable tool for constructing complex molecular architectures.

Compound Identification and Physicochemical Properties

The accurate identification and understanding of the physicochemical properties of tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate are fundamental for its effective use in synthesis and drug design.

Chemical Structure:

• IUPAC Name: tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate

• Molecular Formula: C₁₀H₁₇F₃N₂O₂[3]

• Molecular Weight: 254.25 g/mol [3]

CAS Numbers:

• Racemic Mixture: 886779-69-7

• (S)-Enantiomer: 1240587-95-4[3]

• (R)-Enantiomer: A safe and practical synthesis for the (R)-enantiomer has also been developed.[4]

Physicochemical Data Summary:

Property	Value	Reference
Molecular Weight	254.25 g/mol	[3]
Molecular Formula	C₁₀H₁₇F₃N₂O₂	[3]
XLogP3	1.6	[3]
Hydrogen Bond Donor Count	1	[3]
Hydrogen Bond Acceptor Count	3	[3]
Rotatable Bond Count	2	[3]
Exact Mass	254.12421228 Da	[3]
Monoisotopic Mass	254.12421228 Da	[3]
Topological Polar Surface Area	41.6 Ų	[3]
Heavy Atom Count	17	[3]

Synthesis and Purification: A Safe and Scalable Approach

A recently developed method provides a safe and practical route to enantiomerically pure (S)- and (R)-N-Boc-3-(trifluoromethyl)piperazines.[4] This multi-step synthesis is enabled by a key diastereoselective aza-Michael addition. The following is an adapted protocol for the synthesis of the (S)-enantiomer.

Synthetic Workflow Overview

The synthesis involves the formation of a chiral diamine intermediate, followed by amidation, cyclization, and reduction to yield the final product.

Synthetic Workflow for (S)-N-Boc-3-(trifluoromethyl)piperazine.

Detailed Experimental Protocol (Adapted for (S)-enantiomer)

Step 1: Synthesis of tert-butyl (S)-(2-(2-chloroacetamido)-3,3,3-trifluoropropyl)carbamate

• Synthesize the chiral intermediate, (S)-tert-butyl (2-amino-3,3,3-trifluoropropyl)carbamate, via the diastereoselective addition of (S)-4-phenyl-2-oxazolidinone to trans-3,3,3-trifluoro-1-nitropropene, followed by reduction and Boc protection as detailed in the literature.[4]

• To a solution of the resulting chiral diamine in a suitable solvent, add 2-chloroacetyl chloride.

• The reaction progress is monitored by LC-MS.

• Upon completion, the product is isolated and purified.

Step 2: Synthesis of tert-butyl (S)-3-oxo-5-(trifluoromethyl)piperazine-1-carboxylate

• To an oven-dried, three-necked round-bottom flask under a nitrogen atmosphere, add the product from Step 1, potassium iodide, and THF.[4]

• Cool the mixture to 0–5 °C using an ice-water bath.

• Add sodium hydride (60% in mineral oil) portion-wise, monitoring for gas evolution.[4]

• Allow the reaction to warm to room temperature and stir until completion, as monitored by LC-MS.

• Carefully quench the reaction with water and extract the product with ethyl acetate.

• The organic layers are combined, dried, and concentrated to yield the crude product, which can be purified by chromatography.

Step 3: Synthesis of tert-butyl (S)-3-(trifluoromethyl)piperazine-1-carboxylate

• The lactam from Step 2 is reduced to the corresponding piperazine. This can be achieved using a suitable reducing agent such as borane or lithium aluminum hydride.

• The reaction is performed under an inert atmosphere in an appropriate solvent like THF.

• After the reaction is complete, it is carefully quenched, and the product is worked up and purified by flash chromatography to yield the final product.

Analytical Characterization

Thorough analytical characterization is crucial to confirm the identity and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary tool for structural elucidation.

Representative NMR Data:

Nucleus	Solvent	Chemical Shift (δ ppm) and Multiplicity
¹H NMR	CDCl₃	Exemplary shifts for related N-Boc piperazines include signals for the Boc group at ~1.46 (s, 9H) and a complex series of multiplets for the piperazine ring protons between ~3.0 and 4.0 ppm.[5]
¹³C NMR	CDCl₃	Expected signals include the Boc carbonyl at ~155 ppm, the quaternary carbon of the Boc group at ~79 ppm, and the methyl carbons of the Boc group at ~28 ppm, along with signals for the piperazine ring carbons.[5]
¹⁹F NMR	CDCl₃	A characteristic signal for the CF₃ group is expected.[4]

Note: Precise chemical shifts will vary depending on the specific enantiomer and measurement conditions. The provided information is based on typical values for similar structures.

High-Performance Liquid Chromatography (HPLC)

HPLC is employed to assess the purity of the final compound.

Exemplary HPLC Method:

Parameter	Condition
Column	Phenomenex C₁₈, 10 μm, 4.6 mm × 50 mm
Mobile Phase A	10% MeOH / 90% H₂O with 0.1% TFA
Mobile Phase B	90% MeOH / 10% H₂O with 0.1% TFA
Gradient	0–100% B over 4 minutes
Flow Rate	4 mL/min
Detection	220 nm

This method was used to monitor the reaction progress during the synthesis of the title compound.[4]

Applications in Drug Discovery and Medicinal Chemistry

The unique combination of the piperazine core and the trifluoromethyl group makes tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate a highly sought-after building block in the development of novel therapeutic agents.

Rationale for Use

• Metabolic Stability: The strong carbon-fluorine bonds in the CF₃ group can block sites of metabolism, leading to an increased half-life of the drug molecule.[2]

• Modulation of pKa: The electron-withdrawing nature of the CF₃ group can lower the pKa of the nearby piperazine nitrogen, which can fine-tune its interaction with biological targets.

• Enhanced Lipophilicity: The CF₃ group increases lipophilicity, which can improve membrane permeability and oral bioavailability.[2]

• Binding Interactions: The CF₃ group can participate in favorable interactions with protein targets, such as dipole-dipole and orthogonal multipolar interactions, potentially increasing binding affinity and selectivity.

Therapeutic Areas of Interest

The 3-(trifluoromethyl)piperazine scaffold is being explored in a variety of therapeutic areas, including:

• Central Nervous System (CNS) Disorders: The ability of piperazine-containing compounds to cross the blood-brain barrier makes them attractive for CNS targets. The deprotected analog, 1-(3-trifluoromethylphenyl)piperazine (TFMPP), is a known serotonergic agent, highlighting the potential of this scaffold to interact with neurotransmitter receptors.[6]

• Oncology: Many kinase inhibitors and other anti-cancer agents incorporate the piperazine ring to enhance solubility and target engagement.

• Infectious Diseases: The piperazine core is a common feature in antiviral and antibacterial agents.

Reactivity and Further Functionalization

The true utility of tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate lies in its capacity for further chemical modification.

Reactivity of N-Boc-3-(trifluoromethyl)piperazine.

The free secondary amine can undergo a variety of standard transformations, including:

• N-Alkylation: Reaction with alkyl halides or reductive amination with aldehydes/ketones.

• N-Arylation: Buchwald-Hartwig or Ullmann coupling with aryl halides.

• Amide Bond Formation: Coupling with carboxylic acids.

Following these transformations, the Boc group can be cleanly removed with acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl), revealing the N1 amine for subsequent reactions, thus allowing for the synthesis of diverse and complex molecules.

Conclusion

tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate is a strategically important building block in modern medicinal chemistry. Its unique combination of a privileged piperazine scaffold and a trifluoromethyl group offers a powerful tool for modulating the physicochemical and pharmacological properties of drug candidates. The development of safe and scalable synthetic routes to its enantiomerically pure forms further enhances its accessibility and utility for researchers in the pharmaceutical industry. This guide provides a comprehensive overview to support the effective application of this valuable compound in the pursuit of novel therapeutics.

References

• Macmillan Group, Princeton University. (n.d.). Supplementary Information.
• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of Trifluoromethylphenyl Piperazines in Modern Drug Discovery.

• Organic Process Research & Development. (2024, July 30). Development of a Safe and Practical Synthesis of Enantiomerically Pure (S)- and (R)-N-Boc-3-(trifluoromethyl)piperazines Enabled by Aza-Michael Addition of Optically Pure 4-Phenyl-2-Oxazolidinone to 3,3,3-Trifluoro-1-Nitropropene. ACS Publications. [Link]

• Designer drug- Trifluoromethylphenylpiperazine derivatives (TFMPP) - A future potential peril towards modern society. (2017).
• Wikipedia. (n.d.). Trifluoromethylphenylpiperazine.
• ChemicalBook. (n.d.). 1-BOC-Piperazine synthesis.
• Google Patents. (n.d.). CN106543107A - A kind of synthetic method of 1 BOC piperazines.
• PubChem. (n.d.). tert-Butyl piperazine-1-carboxylate.
• BenchChem. (2024, September 12). 1-BOC-Piperazine: Applications in Chemical Synthesis and its Preparation Method.
• SciELO México. (n.d.). Synthesis and Characterization of tert-butyl 3-(((2-hydroxynaphthalen-1-yl)methylene)amino)-4-(4-(trifluoromethyl)phenyl)piperidine-1-carboxylate.
• The Royal Society of Chemistry. (n.d.). Experimental Procedure.
• Oakwood Chemical. (n.d.). The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine.
• Google Patents. (n.d.). CN108033931B - Synthesis method of N-Boc piperazine.
• PubChem. (n.d.). tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate.
• ResearchGate. (2025, September 11). Synthesis and Characterization of tert-butyl 3-(((2-hydroxynaphthalen1-yl)methylene)amino)-4-(4-(trifluoromethyl)phenyl)piperidine-1- carboxylate: A piperidine clubbed Boc protected versatile building block for multi functionalized chemical reactions.
• MDPI. (n.d.). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• Taylor & Francis Online. (2025, August 6). Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols.
• Amadis Chemical. (n.d.). Tert-butyl 3-(fluoromethyl)piperazine-1-carboxylate,1240595-05-4.
• The Royal Society of Chemistry. (n.d.). Novel Cyclization of Bis‐Boc‐Guanidines: Expeditive Traceless Synthesis of 1,3,5‐Oxadiazinones under Microwave Conditions.
• Google Patents. (n.d.). CN108033931A - A kind of synthetic method of N-Boc piperazines.
• MDPI. (n.d.). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years.
• Connect Journals. (n.d.). Synthesis of 1-(Tert-butyl)-3-(methyl)-4-(4-(methylthio)benzyl) piperazine-1,3-dicarboxylate.
• BenchChem. (n.d.). Application Notes and Protocols for Boc-Protection of Piperazine Derivatives.
• ResearchGate. (n.d.). One-Pot Synthesis of 1-Aryl-3-trifluoromethylpyrazoles Using Nitrile Imines and Mercaptoacetaldehyde As a Surrogate of Acetylene.
• Beilstein Journal of Organic Chemistry. (n.d.). A one-pot synthesis of 3-trifluoromethyl-2-isoxazolines from trifluoromethyl aldoxime.

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Strategic Integration of Fluorinated Scaffolds: tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate

[1]

Executive Summary

In modern medicinal chemistry, the precise modulation of lipophilicity and metabolic stability is paramount. The 3-(trifluoromethyl)piperazine pharmacophore represents a "privileged scaffold," offering a unique combination of the piperazine ring's solubility-enhancing properties and the trifluoromethyl group's metabolic robustness.

This guide provides a comprehensive technical analysis of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate (MW: 254.25 g/mol ). Beyond a simple datasheet, this document details the stoichiometric implications of its molecular weight during synthesis, outlines self-validating deprotection protocols, and explores its critical role in fragment-based drug discovery (FBDD).

Physicochemical Profile & Molecular Weight Analysis[2]

The molecular weight of a building block is not merely a physical constant; it is the anchor for all stoichiometric calculations in library synthesis. For tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate, the presence of the Boc protecting group and the trifluoromethyl moiety creates specific mass spectral signatures essential for quality control.

Table 1: Core Physicochemical Data

Property	Value	Technical Context
IUPAC Name	tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate	Standard nomenclature for procurement.[1]
Molecular Weight	254.25 g/mol	Critical for Molarity Calculations.
Exact Mass	254.1242	Monoisotopic mass for High-Res MS (HRMS).
Molecular Formula	C₁₀H₁₇F₃N₂O₂	Nitrogen count = 2 (distinct pKa values).[2][1]
CAS Number (Racemic)	886779-69-7	General building block.[3]
CAS Number (S-Isomer)	1240587-95-4	Preferred for chiral drug synthesis.
CAS Number (R-Isomer)	1240587-88-5	Enantiomeric pair.
LogP (Predicted)	~1.6	Moderate lipophilicity; ideal for CNS penetration.

The "Mass Shift" in Synthesis

When using this reagent, researchers must account for the mass loss during the deprotection step.

• Pre-reaction MW: 254.25 g/mol (Protected)

• Post-deprotection MW: 154.13 g/mol (Free Base)

• Delta: -100.12 Da (Loss of Boc group: -C₅H₈O₂)

Expert Insight: In high-throughput synthesis, failing to account for the specific salt form (e.g., TFA salt vs. HCl salt) of the deprotected product is a common source of yield calculation errors. The TFA salt of the free amine will have an MW of roughly 268.15 g/mol (154.13 + 114.02).

Strategic Value: The Fluorine Effect

Why choose this specific scaffold? The incorporation of the trifluoromethyl (-CF₃) group at the C3 position of the piperazine ring induces profound electronic and steric changes compared to the unsubstituted parent.

• pKa Modulation: The electron-withdrawing nature of the -CF₃ group lowers the pKa of the adjacent amines, reducing the basicity. This often improves oral bioavailability by preventing sequestration in the acidic environment of the lysosome (lysosomal trapping).

• Metabolic Blocking: The C3 position is traditionally a site of oxidative metabolism (CYP450 attack). The -CF₃ group effectively blocks this site, extending the half-life (

  ) of the final drug candidate.

• Conformational Bias: The bulky -CF₃ group forces the piperazine ring into a specific chair conformation, potentially locking the molecule into a bioactive orientation that enhances binding affinity.

Operational Workflow: Deprotection & Validation

The utility of this molecule relies on the clean removal of the tert-butoxycarbonyl (Boc) group to expose the secondary amine for further coupling. Below is a field-proven protocol designed to minimize side reactions such as tert-butyl cation recombination.

Diagram: Deprotection Logic Flow

Figure 1: Logical workflow for the deprotection of the Boc-piperazine scaffold, highlighting the critical QC checkpoint.

Detailed Protocol: TFA-Mediated Deprotection

Objective: Isolate 3-(trifluoromethyl)piperazine (free base) from tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate.

Reagents:

• Substrate (MW 254.25)[2][1][3][4][5]

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Triisopropylsilane (TIPS) – Cation Scavenger

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq (e.g., 254 mg, 1 mmol) of the Boc-protected piperazine in 4 mL of anhydrous DCM.

• Scavenger Addition: Add 2.5% v/v Triisopropylsilane (TIPS).

  • Why? The cleavage of Boc generates a tert-butyl cation. Without a scavenger, this cation can re-attach to the electron-rich nitrogen or the aromatic rings of other coupled fragments, leading to impurities.

• Acidification: Slowly add 1 mL of TFA (resulting in a ~20% TFA/DCM solution) at 0°C.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2 hours.

• In-Process Control (IPC): Analyze by LCMS.

  • Pass Criteria: Disappearance of peak at m/z 255 (M+H of SM) and appearance of peak at m/z 155 (M+H of product). Note: You may see m/z 199 (Carbamate intermediate) if incomplete.

• Workup (Free Base Isolation):

  • Concentrate the reaction mixture under reduced pressure to remove excess TFA.

  • Redissolve the residue in DCM.

  • Wash carefully with saturated aqueous NaHCO₃ (Caution: CO₂ evolution).

  • Dry the organic layer over Na₂SO₄, filter, and concentrate.

Analytical Validation (Quality Control)

Trustworthiness in data comes from rigorous validation. When characterizing this molecule, specific signatures confirm identity and purity.[1]

Mass Spectrometry Interpretation

• Ionization Mode: ESI Positive.

• Parent Ion (Protected): 255.25 [M+H]⁺.

• Fragment Ions:

  • m/z 199.1: Loss of tert-butyl group (isobutylene).

  • m/z 155.1: Complete loss of Boc group (active core).

19F NMR Spectroscopy

Because of the trifluoromethyl group, ¹⁹F NMR is the most definitive tool for purity assessment, avoiding the overlapping signals often seen in ¹H NMR for piperazine ring protons.

• Expected Shift: δ -75 to -80 ppm (singlet or doublet depending on conformers).

• Impurity Check: Look for signals around -72 ppm which may indicate hydrolysis of the CF₃ group (rare but possible under harsh conditions).

Diagram: Analytical Decision Matrix

Figure 2: QC decision matrix ensuring the integrity of the fluorinated scaffold before library synthesis.

References

• PubChem. (2023).[2] tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate | C10H17F3N2O2.[2][1] National Library of Medicine. [Link]

• Blair, L. M., et al. (2016). Trifluoromethyl in Medicinal Chemistry: Recent Trends and Perspectives. Journal of Medicinal Chemistry. [Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Referenced for standard Boc deprotection protocols).

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An In-depth Technical Guide to the Physical Properties of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate

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For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate is a key heterocyclic building block in modern medicinal chemistry. Its structural motifs, featuring a piperazine ring, a trifluoromethyl group, and a tert-butyloxycarbonyl (Boc) protecting group, make it a valuable intermediate in the synthesis of a wide range of biologically active molecules. The trifluoromethyl group, in particular, is often incorporated into drug candidates to enhance metabolic stability, binding affinity, and lipophilicity. An accurate understanding of the physical properties of this compound is therefore essential for its effective use in drug design, synthesis, and formulation.

This guide provides a comprehensive overview of the core physical and chemical properties of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate, supported by experimental protocols and data interpretation. It is designed to be a practical resource for scientists engaged in pharmaceutical research and development.

Chemical Identity and Core Properties

A foundational aspect of working with any chemical compound is a clear understanding of its fundamental identifiers and physicochemical properties. These data points are critical for everything from reaction setup to analytical method development and safety assessments.

Property	Value	Source(s)
CAS Number	886779-69-7	[1][2][3][4][5]
Molecular Formula	C10H17F3N2O2	[1][2][3][4][5][6]
Molecular Weight	254.25 g/mol	[1][2][3][4][7]
IUPAC Name	tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate	[8]
Synonyms	1-Boc-3-(trifluoromethyl)piperazine, 3-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester	[1][5]
Predicted Boiling Point	263.4 ± 35.0 °C	[1]
Predicted Density	1.189 ± 0.06 g/cm³	[1]
Predicted pKa	5.95 ± 0.40	[1]

Note: Some physical properties, such as boiling point, density, and pKa, are often computationally predicted for commercially available building blocks and may vary slightly from experimentally determined values.

Spectroscopic and Analytical Characterization

The structural integrity and purity of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate are confirmed through a combination of spectroscopic and chromatographic techniques. These methods provide a detailed "fingerprint" of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate, ¹H, ¹³C, and ¹⁹F NMR are all informative.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the tert-butyl group (a singlet integrating to 9 protons, typically around 1.4-1.5 ppm), and a series of multiplets for the protons on the piperazine ring. The chemical shifts of the piperazine protons will be influenced by the electron-withdrawing trifluoromethyl group and the carbamate.

• ¹³C NMR: The carbon NMR will display distinct resonances for the quaternary carbon and methyl carbons of the tert-butyl group, the carbonyl carbon of the Boc group, the carbons of the piperazine ring, and the carbon of the trifluoromethyl group (which will appear as a quartet due to coupling with the fluorine atoms).

• ¹⁹F NMR: The fluorine NMR is a simple yet powerful tool for confirming the presence of the trifluoromethyl group. It will typically show a singlet, as there are no neighboring protons to couple with.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can provide information about its fragmentation patterns, further confirming the structure. For tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate, techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed.[9][10] The expected molecular ion peak [M]+ or protonated molecule [M+H]+ would correspond to the molecular weight of 254.25.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the presence of key functional groups. The spectrum of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate will be characterized by:

• C=O stretch: A strong absorption band around 1680-1700 cm⁻¹ corresponding to the carbonyl group of the Boc-carbamate.

• C-F stretches: Strong, characteristic absorption bands in the region of 1100-1300 cm⁻¹ due to the C-F bonds of the trifluoromethyl group.

• C-H stretches: Absorptions around 2850-3000 cm⁻¹ from the C-H bonds of the alkyl groups.

Experimental Protocols for Physical Property Determination

The following section provides standardized, step-by-step protocols for determining key physical properties. These protocols are designed to be self-validating, with clear endpoints and criteria for accuracy.

Melting Point Determination

The melting point is a crucial indicator of purity for a solid compound.[11] A sharp melting range (typically 0.5-1.0°C) is indicative of a pure substance, while a broad and depressed melting range suggests the presence of impurities.

Methodology:

• Sample Preparation: A small amount of the crystalline solid is finely crushed and packed into a capillary tube to a height of 1-2 mm.[12][13]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a calibrated thermometer.

• Heating and Observation: The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) near the expected melting point.[14]

• Data Recording: Two temperatures are recorded: the temperature at which the first droplet of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2).[13][14] The melting point is reported as the range T1-T2.

Causality and Trustworthiness: A slow heating rate is critical to ensure thermal equilibrium between the sample, the heating block, and the thermometer, leading to an accurate measurement. Repeating the measurement with a fresh sample validates the initial observation.

Workflow for Melting Point Determination

Caption: Workflow for accurate melting point determination.

Solubility Assessment

Understanding the solubility of a compound in various solvents is critical for reaction setup, purification, and formulation development. A qualitative assessment can be performed as follows:

Methodology:

• Solvent Selection: A range of common laboratory solvents with varying polarities should be chosen (e.g., water, methanol, ethanol, dichloromethane, ethyl acetate, hexane).

• Sample Preparation: A small, measured amount of the compound (e.g., 1-2 mg) is placed into a series of small test tubes or vials.

• Solvent Addition: A measured volume of each solvent (e.g., 0.1 mL) is added to the respective vials.

• Observation: The vials are agitated (e.g., vortexed) for a set period (e.g., 1 minute) and then visually inspected for dissolution. If the solid dissolves, more solute can be added to estimate the solubility limit.

• Classification: The solubility can be classified using standard terms such as "soluble," "sparingly soluble," or "insoluble."

Causality and Trustworthiness: This method provides a rapid and practical assessment of solubility. For quantitative data, a more rigorous method such as a kinetic or thermodynamic solubility assay would be required, often employing HPLC or UV-Vis spectroscopy for concentration determination. Based on its structure (a Boc-protected amine with a trifluoromethyl group), tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate is expected to be soluble in many common organic solvents but have low solubility in water.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of purity analysis in the pharmaceutical industry.

Methodology:

• Sample Preparation: A stock solution of the compound is prepared in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Method Development: A reverse-phase HPLC method is typically employed. A C18 column is a common starting point. The mobile phase usually consists of a mixture of water and an organic solvent (acetonitrile or methanol), often with a modifier like 0.1% trifluoroacetic acid or formic acid to improve peak shape. A gradient elution (where the proportion of the organic solvent is increased over time) is often used to ensure the separation of impurities with a wide range of polarities.

• Analysis: The sample solution is injected into the HPLC system.

• Data Analysis: The resulting chromatogram is analyzed. The purity is typically calculated based on the area percentage of the main peak relative to the total area of all peaks detected.

Causality and Trustworthiness: The choice of column, mobile phase, and gradient is dictated by the chemical nature of the analyte. The Boc group and the trifluoromethylpiperazine core have moderate lipophilicity, making reverse-phase chromatography an ideal choice. A self-validating protocol would include running a blank (solvent only) to identify any system peaks and a standard of known purity to calibrate the system.

General Workflow for HPLC Purity Analysis

Caption: Workflow for HPLC purity determination.

Handling, Storage, and Safety

Proper handling and storage are paramount to maintaining the integrity of the compound and ensuring laboratory safety.

• Safety Precautions: Based on available safety data sheets, tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate is associated with hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[2][7] Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. Work should be conducted in a well-ventilated fume hood.

• Storage Conditions: The compound should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) at 2-8 °C.[1][2][4][6] This prevents degradation from moisture and atmospheric components.

Conclusion

tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate is a versatile building block with a well-defined set of physical properties. A thorough understanding and experimental verification of these properties—from its molecular identity and spectral characteristics to its melting point, solubility, and purity—are fundamental to its successful application in research and development. The protocols and data presented in this guide offer a robust framework for scientists to handle, analyze, and utilize this important chemical intermediate with confidence and precision.

References

• ChemBK. tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate. Available from: [Link]

• SWGDrug. 1-(3-TRIFLUOROMETHYLPHENYL)PIPERAZINE. Available from: [Link]

• Lead Sciences. (R)-tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate. Available from: [Link]

• Suzhou Aobai Pharmaceutical Co., Ltd. 3-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester. Available from: [Link]

• UNODC. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Available from: [Link]

• Al-Ghabsha, T. S. (2024). A Review on Analytical Methods for Piperazine Determination. International Journal of Health Sciences, 8(1), 1-9.

• PubChem. tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate. Available from: [Link]

• PubChem. tert-Butyl piperazine-1-carboxylate. Available from: [Link]

• Taylor & Francis Online. Design, synthesis, and biological evaluation of piperazine derivatives involved in the 5-HT1AR/BDNF/PKA pathway. Available from: [Link]

• Chemistry LibreTexts. 6.1D: Step-by-Step Procedures for Melting Point Determination. Available from: [Link]

• ResearchGate. A novel analytical method of 1-(3-trifluoromethylphenyl) piperazine and 1-(3-chlorophenyl) piperazine in fluids of drug addicts using liquid-liquid extraction-gas chromatographic/nitrogen-phosphorous detection. Available from: [Link]

• University of Calgary. Melting point determination. Available from: [Link]

• ResearchGate. Design, synthesis, and biological evaluation of piperazine derivatives involved in the 5-HT1AR/BDNF/PKA pathway. Available from: [Link]

• SSERC. Melting point determination. Available from: [Link]

• Auburn University. Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Available from: [Link]

• University of Regina. pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Available from: [Link]

• SlideShare. experiment (1) determination of melting points. Available from: [Link]

• BYJU'S. Determination Of Melting Point Of An Organic Compound. Available from: [Link]

• Academic Forensic Pathology. Detection of 1-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)-piperazine in Urine Analysis Specimens Using GC-MS. Available from: [Link]

• Princeton University. SUPPLEMENTARY INFORMATION. Available from: [https://www.princeton.edu/chemistry/macmillan/wp-content/uploads/sites/9 Macmillan Group/files/publications/nature19056-s.pdf]([Link] Macmillan Group/files/publications/nature19056-s.pdf)

• Wiley Online Library. New designer drug 1-(3-trifluoromethylphenyl) piperazine (TFMPP). Available from: [Link]

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Technical Monograph: tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate as a Privileged Scaffold

Executive Summary

Compound: tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate Role: Chiral/Achiral Building Block for Medicinal Chemistry Key Utility: Modulation of Lipophilicity (

), Metabolic Stability, and pKa tuning.

In the landscape of modern drug discovery, the piperazine ring is a ubiquitous pharmacophore. However, the introduction of a trifluoromethyl (

) group at the C3 position transforms this generic scaffold into a high-value tool for multiparameter optimization. tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate serves as a protected, stable precursor that allows researchers to introduce this motif with precise regiocontrol. The electron-withdrawing nature of the group significantly alters the basicity of the adjacent N4 amine, reducing liability to oxidative metabolism (e.g., N-oxidation) and enhancing blood-brain barrier (BBB) permeability through lipophilicity modulation.

This guide details the structural properties, synthetic access, and reactivity profile of this scaffold, providing actionable protocols for its integration into drug candidates.

Part 1: Structural Analysis & Physicochemical Profile

The strategic value of this molecule lies in the "Fluorine Effect"—the profound electronic and steric influence of the

group on the piperazine ring.

Physicochemical Properties

Property	Value / Description	Impact on Drug Design
Molecular Formula		Core composition.[1]
Molecular Weight	254.25 g/mol	Fragment-like, ideal for FBDD.
LogP (Calc)	~1.6	Enhanced lipophilicity vs. non-fluorinated analog (LogP ~0.5).
pKa (N4-H)	~8.0–8.5 (Est.)	Lowered by ~1–1.5 units vs. piperazine due to -EWG effect.
H-Bond Donors	1 (N4-H)	Available for interaction with target residues (e.g., Asp/Glu).
Chirality	C3 Center (R/S)	Available as racemate or enantiopure forms (e.g., CAS 1240587-95-4 for (S)).

Conformational Bias

The bulky

group (Van der Waals radius similar to an isopropyl group) imposes a preferred chair conformation where the trifluoromethyl group adopts an equatorial orientation to minimize 1,3-diaxial interactions. This locks the vector of the N4-substituent, potentially increasing binding selectivity by reducing the entropic penalty upon receptor binding.

Part 2: Synthetic Methodologies

Access to this scaffold is achieved primarily through two routes: the reduction of heteroaromatic precursors (racemic) or de novo cyclization from chiral amino acids (enantioselective).

Route A: Reduction of 2-(Trifluoromethyl)pyrazine (Racemic)

This is the most cost-effective industrial route.

• Hydrogenation: 2-(Trifluoromethyl)pyrazine is reduced using

  and a catalyst (Pt/C or Pd/C) in acidic media.

• Regioselective Protection: The resulting 2-(trifluoromethyl)piperazine has two non-equivalent nitrogens. The nitrogen distal to the

  group (N4 relative to the CF3, or N1 in the final product) is more nucleophilic because the nitrogen adjacent to the group is electronically deactivated (inductive effect).

• Outcome: Reaction with

  preferentially yields the target tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate.

Route B: Chiral Pool Synthesis (Enantioselective)

For drug candidates requiring specific stereochemistry, synthesis starts from chiral trifluoroalanine derivatives or via asymmetric hydrogenation.

Visualization: Synthesis Workflow

Figure 1: Synthetic pathway highlighting the regioselective protection driven by the electronic deactivation of the amine adjacent to the trifluoromethyl group.

Part 3: Reactivity & Functionalization

The scaffold presents two distinct handles: the free secondary amine (N4) and the Boc-protected amine (N1).

N4-Functionalization (The "Warhead" Attachment)

The N4 amine is less basic than a standard piperazine but remains sufficiently nucleophilic for:

• Reductive Amination: Reaction with aldehydes/ketones using

  .

• SNAr Reactions: Displacement of halides from heteroaromatics (e.g., chloropyrimidines). Note: Higher temperatures or catalytic activation (Pd/Buchwald) may be required due to reduced nucleophilicity.

• Amide Coupling: Standard HATU/EDC couplings proceed well, though reaction times may be slightly longer.

N1-Deprotection

Standard acidic cleavage (TFA/DCM or HCl/Dioxane) removes the Boc group.

• Caution: The resulting free amine at N1 is highly basic. The presence of the

  group at C3 renders the diamine salt hygroscopic; handling as a free base requires rapid processing to avoid carbonate formation from air.

Visualization: Reactivity Scope

Figure 2: Divergent reactivity profile allowing selective functionalization of the N4 position prior to N1 deprotection.

Part 4: Medicinal Chemistry Applications[2][3][4][5]

Bioisosterism & Metabolic Stability

The 3-trifluoromethylpiperazine moiety is often used as a bioisostere for 2-methylpiperazine or morpholine.

• Metabolic Blockade: The

  group blocks cytochrome P450 oxidation at the -carbon, a common metabolic soft spot in piperazines.

• Lipophilicity Tuning: It increases lipophilicity (

  ), aiding in membrane permeability for CNS targets.

Case Study: GPR119 Agonists

Research into GPR119 agonists for Type 2 Diabetes has utilized this scaffold. The 3-

group on the piperazine linker was found to improve potency and metabolic stability compared to the unsubstituted analog, likely by inducing a specific conformation that fits the receptor's hydrophobic pocket [1].

Plant Antivirals

Derivatives of trifluoromethylpyridine-piperazine (synthesized using this scaffold) have shown efficacy against Tobacco Mosaic Virus (TMV), inducing systemic acquired resistance (SAR) in plants [2].[2]

Part 5: Experimental Protocols

Protocol 1: General Procedure for N4-Arylation (SNAr)

Use this protocol to attach the scaffold to a heteroaromatic core.

Reagents:

• tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate (1.0 equiv)[1]

• 2-Chloropyrimidine derivative (1.1 equiv)

• (2.5 equiv)

• DMF (Dimethylformamide) or DMSO

Procedure:

• Setup: In a dry round-bottom flask, dissolve the electrophile (2-chloropyrimidine) in DMF (0.2 M concentration).

• Addition: Add tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate followed by

  .

• Reaction: Heat the mixture to 80–100 °C under

  atmosphere. Monitor by TLC/LC-MS. Note: Due to the steric bulk and reduced nucleophilicity of the amine, reaction times may exceed 4-6 hours.

• Workup: Dilute with EtOAc, wash with water (x3) and brine. Dry over

  and concentrate.

• Purification: Flash column chromatography (Hexane/EtOAc).

Protocol 2: Boc-Deprotection (TFA Method)

Use this protocol to expose the N1 amine for further elaboration.

Reagents:

• N4-substituted intermediate (from Protocol 1)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Dissolution: Dissolve the substrate in DCM (0.1 M) and cool to 0 °C.

• Acidification: Add TFA dropwise (ratio 1:4 TFA:DCM).

• Stirring: Allow to warm to room temperature and stir for 1-2 hours.

• Quenching: Concentrate in vacuo to remove excess TFA.

• Free Basing (Critical): Redissolve residue in DCM and wash with saturated

  solution. Caution: Gas evolution.

• Isolation: Dry organic layer (

  ) and concentrate to yield the free amine.

References

• One-pot synthesis of novel tert-butyl-4-substituted phenyl-1H-1,2,3-triazolo piperazine/piperidine carboxylates, potential GPR119 agonists. Source: National Institutes of Health (PMC) URL:[Link]

• Novel trifluoromethylpyridine piperazine derivatives as potential plant activators. Source: Frontiers in Plant Science URL:[Link]

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Source: National Institutes of Health (PMC) URL:[Link]

• PubChem Compound Summary for CID 72210716: tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate. Source: PubChem URL:[Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry. Source: MDPI Molecules URL:[Link]

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• 2. Frontiers | Novel trifluoromethylpyridine piperazine derivatives as potential plant activators [frontiersin.org]

An In-depth Technical Guide to the Synthesis of (S)-tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate

Introduction: The Significance of a Chiral Trifluoromethylated Piperazine Scaffold

The piperazine ring is a ubiquitous structural motif in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of pharmacologically active agents.[1] Its unique 1,4-dinitrogen arrangement allows for modulation of physicochemical properties such as aqueous solubility and lipophilicity, which are critical for drug bioavailability.[1] The introduction of a trifluoromethyl (CF3) group can further enhance a molecule's metabolic stability, binding affinity, and cell permeability. When combined with a specific stereochemistry, as in (S)-tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate, this building block becomes a highly valuable intermediate for the development of novel therapeutics with improved efficacy and safety profiles. This guide provides a comprehensive overview of the synthetic strategies for obtaining this chiral trifluoromethylated piperazine derivative, intended for researchers and professionals in drug discovery and development.

Strategic Approaches to Synthesis

The synthesis of (S)-tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate presents two primary challenges: the construction of the piperazine ring and the establishment of the desired stereochemistry at the C3 position. Several strategies can be envisioned, broadly categorized as:

• Asymmetric Synthesis: Building the chiral center during the formation of the piperazine ring or through the enantioselective modification of a precursor.

• Chiral Resolution: Synthesizing the racemic 3-(trifluoromethyl)piperazine followed by separation of the enantiomers.

• Synthesis from a Chiral Pool: Utilizing a readily available chiral starting material to construct the desired piperazine derivative.

This guide will focus on a practical and efficient approach involving the synthesis of a pyrazine precursor, followed by asymmetric hydrogenation and subsequent Boc-protection. This methodology offers a convergent and scalable route to the target molecule.

Visualizing the Synthetic Workflow

Sources

• 1. encyclopedia.pub [encyclopedia.pub]

Introduction: The Critical Role of Solubility in Pharmaceutical Development

An In-Depth Technical Guide to the Solubility of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate

In the landscape of modern drug discovery and development, a thorough understanding of a compound's physicochemical properties is paramount. Among these, solubility stands out as a critical determinant of a drug candidate's ultimate success. Poor solubility can lead to low bioavailability, hinder the development of effective formulations, and complicate toxicological assessments. This guide provides a comprehensive technical overview of the solubility of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate , a heterocyclic building block frequently utilized in the synthesis of pharmacologically active agents.

This document is designed for researchers, medicinal chemists, and formulation scientists. It moves beyond a simple data sheet to explore the underlying structural and chemical principles that govern the solubility of this compound, provides robust experimental protocols for its determination, and offers insights into its behavior in various solvent systems.

Physicochemical Profile and Structural Analysis

The solubility of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate is a direct consequence of its molecular structure. A nuanced understanding of its constituent parts is essential to predict and manipulate its solubility behavior.

The molecule is composed of three key structural motifs:

• Piperazine Ring: A six-membered heterocyclic amine that provides a polar, basic nitrogen atom capable of hydrogen bonding and protonation. Unsubstituted piperazine is highly soluble in water[1][2].

• Trifluoromethyl (CF₃) Group: A highly electronegative and lipophilic moiety. The CF₃ group is known to increase metabolic stability and can enhance membrane permeability, but it significantly decreases aqueous solubility due to its hydrophobic nature[3].

• tert-Butoxycarbonyl (Boc) Group: A bulky, non-polar protecting group. Its primary role is to decrease the basicity and nucleophilicity of the nitrogen to which it is attached, but its significant lipophilicity drastically reduces solubility in aqueous media.

The interplay of these groups results in a molecule with moderate overall polarity and a distinct pH-dependent solubility profile. The presence of the basic secondary amine (predicted pKa ≈ 5.95) is the most critical factor for its aqueous solubility, allowing for salt formation in acidic conditions to dramatically enhance solubility[4].

Key Physicochemical Properties

A summary of the key physicochemical properties is presented below. These values, primarily predicted from computational models, serve as a foundational guide for experimental design.

Property	Value	Source
Molecular Formula	C₁₀H₁₇F₃N₂O₂	[4][5][6][7]
Molar Mass	254.25 g/mol	[4][5][6]
Physical Form	Solid	[6]
Predicted Density	1.189 ± 0.06 g/cm³	[4]
Predicted pKa	5.95 ± 0.40	[4]
Predicted Boiling Point	263.4 ± 35.0 °C	[4]

Conceptual Framework for Solubility

The solubility of this compound is governed by a balance between the energy required to break the solute-solute and solvent-solvent interactions and the energy gained from forming solute-solvent interactions. The following diagram illustrates the key molecular features influencing its solubility.

Caption: Structural determinants of solubility for the target compound.

Anticipated Solubility Profile

While specific quantitative data is sparse in publicly available literature, a qualitative solubility profile can be expertly inferred from the compound's structure and data on analogous molecules.

Solvent Class	Example Solvents	Expected Solubility	Rationale
Polar Protic	Water (neutral pH)	Very Low / Poorly Soluble	The large, lipophilic Boc and trifluoromethyl groups dominate the polar contributions of the piperazine ring.
Water (acidic pH, e.g., pH 1.2 HCl)	High	Protonation of the secondary amine (pKa ≈ 5.95) forms a highly polar and soluble salt.
Alcohols (Methanol, Ethanol)	Soluble to Highly Soluble	These solvents can engage in hydrogen bonding with the piperazine amine and solvate both the polar and non-polar regions of the molecule effectively[1][8].
Polar Aprotic	DMSO, DMF, Acetonitrile	Highly Soluble	These solvents are strong hydrogen bond acceptors and have high polarity, enabling them to effectively solvate the molecule.
Acetone	Slightly to Moderately Soluble	A related compound, 1-(3-Trifluoromethylphenyl)piperazine, is slightly soluble in acetone, suggesting a similar behavior[8].
Non-Polar	Hexanes, Toluene	Poorly Soluble	The molecule retains significant polarity from the piperazine ring and the carboxyl group, preventing effective solvation by non-polar solvents.
Chlorinated	Dichloromethane (DCM), Chloroform	Soluble	These solvents are effective at dissolving moderately polar organic compounds.

Experimental Protocol: Thermodynamic Solubility Determination via Shake-Flask Method

The Shake-Flask method is the gold-standard for determining equilibrium (thermodynamic) solubility and is recommended by regulatory agencies for Biopharmaceutics Classification System (BCS) studies[9][10][11]. This protocol is designed to be a self-validating system by ensuring that true equilibrium is achieved.

Objective

To determine the equilibrium solubility of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate in a selected solvent system at a controlled temperature.

Materials and Equipment

• Test Compound: tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate (>95% purity)[6].

• Solvent System (e.g., pH 7.4 phosphate buffer, pH 1.2 HCl, Methanol).

• Analytical Balance.

• Glass vials with screw caps and PTFE-lined septa.

• Orbital shaker with temperature control (e.g., set to 37 ± 1 °C for physiological relevance)[9][12].

• Syringe filters (e.g., 0.22 µm PVDF or PTFE).

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or MS).

• Calibrated pH meter.

Step-by-Step Methodology

• Preparation of Saturated Solution:

  • Add an excess amount of the solid compound to a glass vial. An amount sufficient to ensure solid is present after equilibration is key; typically, 2-5 mg of solid per mL of solvent is a good starting point. The goal is to create a slurry[10].

  • Causality Insight: Adding a clear excess ensures that the solvent becomes saturated and that equilibrium is established between the dissolved and undissolved states.

  • Accurately add a known volume of the pre-equilibrated solvent system to the vial.

  • Securely cap the vial.

• Equilibration:

  • Place the vials on an orbital shaker in a temperature-controlled environment.

  • Agitate the vials at a moderate speed for a predetermined period. A minimum of 24 to 48 hours is standard, but the time to reach equilibrium must be experimentally verified[13].

  • Self-Validation System: To ensure equilibrium, set up multiple vials and sample them at different time points (e.g., 24h, 48h, and 72h). Equilibrium is confirmed when the measured concentration plateaus and does not change significantly between the later time points[13].

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed in the temperature-controlled environment for at least 30 minutes to allow the excess solid to settle.

  • Carefully withdraw a sample from the clear supernatant using a syringe.

  • Immediately filter the sample through a 0.22 µm syringe filter into a clean vial.

  • Causality Insight: Filtration is a critical step to remove all undissolved microparticulates, which would otherwise lead to an overestimation of solubility. The first few drops should be discarded to saturate any potential binding sites on the filter membrane.

  • Immediately dilute the filtrate with a suitable solvent (e.g., mobile phase) to prevent precipitation upon cooling. Record the dilution factor accurately.

• Analysis:

  • Quantify the concentration of the compound in the diluted filtrate using a validated HPLC method.

  • Prepare a calibration curve using standards of known concentrations of the test compound. The curve must bracket the expected concentration of the diluted sample.

  • Verify the pH of the remaining slurry in the vial to ensure it has not shifted during the experiment[10].

• Calculation:

  • Calculate the concentration of the diluted sample using the linear regression equation from the calibration curve.

  • Multiply the result by the dilution factor to determine the final solubility of the compound in the solvent system, typically expressed in mg/mL or µg/mL.

The following diagram outlines this robust experimental workflow.

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Conclusion and Forward Outlook

tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate possesses a complex solubility profile dictated by the competing influences of its lipophilic Boc and trifluoromethyl groups and its polar, ionizable piperazine ring. Its aqueous solubility is expected to be very low at neutral pH but can be significantly enhanced in acidic environments. It is anticipated to be readily soluble in a range of common organic solvents, including alcohols and polar aprotic solvents.

For drug development professionals, a precise, experimentally determined solubility value is non-negotiable. The Shake-Flask method detailed herein provides a robust and reliable framework for obtaining this critical data. Such empirical data is the only trustworthy foundation upon which to build successful formulation strategies, ensure reliable bioassay results, and ultimately, advance promising drug candidates through the development pipeline.

References

• Vertex AI Search. (n.d.). 1-[3-(trifluoromethyl)phenyl]piperazine | Solubility of Things.
• ChemBK. (n.d.). tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate.
• Achmem. (n.d.). tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate.
• Vertex AI Search. (n.d.). Piperazine | Solubility of Things.
• Sigma-Aldrich. (n.d.). tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate | 886779-69-7.
• Sinfoo Biotech. (n.d.). tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate,(CAS# 886779-69-7).
• SWGDrug. (2005). 1-(3-TRIFLUOROMETHYLPHENYL)PIPERAZINE.

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• ICH. (2019). BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED BIOWAIVERS M9.
• World Health Organization. (n.d.). Annex 4: Guidance on equilibrium solubility experiments for the purpose of classifying active pharmaceutical ingredients within the Biopharmaceutics Classification System.
• Taylor, L. S. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. American Pharmaceutical Review.
• Martinez, M. N., & Amidon, G. L. (2002). A mechanistic approach to understanding the factors affecting drug absorption: a review of fundamentals. Journal of Clinical Pharmacology, 42(6), 620-643.

• Cabrera-Pérez, M. A., et al. (2021). ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9): Toward Harmonization in Latin American Countries. Pharmaceutics, 13(3), 393. [Link]

• Larsson, T., et al. (2012). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Future Medicinal Chemistry, 4(11), 1447-1463. [Link]

• Wikipedia. (n.d.). Piperazine. Retrieved January 30, 2026, from [Link]

• Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter.

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• 13. who.int [who.int]

Strategic Synthesis of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate

Executive Summary

The incorporation of a trifluoromethyl (

) group into the piperazine scaffold is a high-value strategy in medicinal chemistry.[1] The moiety acts as a bioisostere for isopropyl or methyl groups but offers distinct metabolic stability and modulates the lipophilicity ( ) and basicity ( ) of the piperazine ring.[1]

This guide details the initial synthesis of tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate . Unlike standard piperazine protections, this synthesis is complicated by the electronic and steric influence of the

group.[1] The -trifluoromethyl group significantly lowers the nucleophilicity of the N1 nitrogen, making direct regioselective protection at this position thermodynamically and kinetically unfavorable compared to the distal N4 nitrogen.[1]

Therefore, this protocol utilizes a "Distal-First" blocking strategy , ensuring high regiochemical fidelity and yield.[1]

Retrosynthetic Analysis & Logic

The primary challenge is differentiating the two nitrogen atoms in the 3-(trifluoromethyl)piperazine core.[1]

• N1 (Proximal): Sterically hindered by

  and electronically deactivated (inductive electron withdrawal).[1]

• N4 (Distal): Sterically accessible and more nucleophilic.[1]

Attempting direct Boc-protection on the core scaffold typically yields the N4-Boc isomer (the impurity) rather than the desired N1-Boc target.[1] Consequently, the synthesis requires an orthogonal protection scheme.[1]

Logical Pathway (DOT Diagram)

Figure 1: Retrosynthetic logic flow prioritizing regiochemical control via orthogonal protection.

Phase I: Core Ring Construction

Objective: Reduction of the aromatic pyrazine precursor to the saturated piperazine core.[1]

Materials

• Precursor: 2-(Trifluoromethyl)pyrazine (Commercial grade).[1]

• Catalyst: 10% Palladium on Carbon (Pd/C) or Platinum Oxide (

  ).[1]

• Solvent: Methanol (MeOH) with trace Acetic Acid (AcOH).[1]

• Reagent: Hydrogen gas (

  ).[1]

Protocol

• Preparation: In a high-pressure hydrogenation vessel, dissolve 2-(trifluoromethyl)pyrazine (1.0 eq) in MeOH (0.5 M concentration).

• Acidification: Add glacial acetic acid (2.0 eq). Note: Protonation of the pyrazine nitrogens facilitates reduction and helps prevent defluorination of the

  group.[1]

• Catalyst Addition: Carefully add 10% Pd/C (10 wt% loading) under an inert argon atmosphere.[1]

• Hydrogenation: Seal the vessel and charge with

  to 50 psi (3.4 bar). Agitate at room temperature for 12–18 hours.

• Monitoring: Monitor reaction progress via LC-MS. Look for the mass shift from M+1 (149) to M+1 (155).[1]

• Workup: Filter the catalyst through a Celite pad (Caution: Pyrophoric). Concentrate the filtrate to yield 3-(trifluoromethyl)piperazine acetate .

Critical Control Point: Avoid excessive temperature (>50°C) during hydrogenation, as this promotes hydrodefluorination (loss of F atoms).[1]

Phase II: Regioselective Manipulation

Objective: Synthesize the 1-Boc target by exploiting the reactivity difference between N1 and N4.

Step A: Kinetic Protection of N4

Since N4 is more nucleophilic, we first block it with a group orthogonal to Boc (e.g., Cbz - Benzyloxycarbonyl).[1]

• Basification: Dissolve the crude piperazine acetate salt in DCM. Add Triethylamine (

  , 3.0 eq) to liberate the free base.[1]

• Addition: Cool to 0°C. Add Benzyl chloroformate (Cbz-Cl, 1.0 eq) dropwise over 30 minutes.

  • Why? At 0°C with stoichiometric control, the highly reactive N4 attacks the electrophile exclusively.[1] The deactivated N1 remains free.[1]

• Workup: Wash with water and brine. Dry over

  .[1][2] Isolate Benzyl 3-(trifluoromethyl)piperazine-1-carboxylate (Note: IUPAC numbering changes here; the Cbz is on the distal nitrogen).[1]

Step B: Forcing N1-Boc Protection

With N4 blocked, we can now force the protection of the hindered N1.[1]

• Reaction: Dissolve the N4-Cbz intermediate in THF.

• Reagents: Add Di-tert-butyl dicarbonate (

  , 2.0 eq) and DMAP (0.1 eq) as a catalyst.

• Conditions: Reflux (65°C) for 24 hours.

  • Insight: The

    group reduces N1 nucleophilicity, requiring thermal energy and DMAP catalysis to drive the reaction to completion.[1]

• Result: Formation of the fully protected 1-Boc-4-Cbz-3-(trifluoromethyl)piperazine .

Step C: Orthogonal Deprotection (Target Generation)

Finally, remove the Cbz group to unveil the secondary amine at N4, leaving the N1-Boc intact.[1]

• Hydrogenolysis: Dissolve the dual-protected intermediate in MeOH.

• Catalyst: Add 10% Pd/C.

• Conditions:

  (1 atm, balloon pressure) at Room Temperature for 4 hours.

  • Selectivity: These mild conditions cleave the Benzyl-N bond (Cbz) but leave the tert-butyl carbamate (Boc) and the C-F bonds intact.[1]

• Purification: Filter catalyst. Concentrate. Purify via silica gel chromatography (0-10% MeOH in DCM).

Experimental Workflow Diagram

Figure 2: Step-by-step synthetic workflow emphasizing reaction conditions.

Analytical Validation

To ensure the integrity of the synthesis, specifically the position of the Boc group and the retention of the

, the following analytical signatures must be verified.

Table 1: Key Analytical Markers

Technique	Parameter	Expected Observation	Structural Insight
19F NMR	Chemical Shift	-70 to -75 ppm (Doublet)	Confirms presence of and coupling to adjacent methine proton.[1] Absence of fluoride ion peak (-120 ppm) confirms no defluorination.[1]
1H NMR	Methine (H3)	4.5 - 5.0 ppm (Multiplet)	The proton at the chiral center (C3) will be significantly deshelded by the and the adjacent N-Boc.[1]
1H NMR	Boc Group	1.45 ppm (Singlet, 9H)	Confirms incorporation of the tert-butyl group.[1]
LC-MS	Mass	[M+H]+ = 255.1	Molecular ion confirmation (Calculated MW: 254.25).[1]

Regiochemistry Proof (Self-Validating System)

To confirm the Boc is on N1 and not N4:

• NOESY (Nuclear Overhauser Effect Spectroscopy): Look for spatial coupling between the tert-butyl protons and the

  group.[1]

• Result: A strong NOE signal indicates the Boc group is spatially proximal to the

  group (i.e., on N1).[1] Absence of this signal suggests the Boc is on the distal N4.[1]

References

• Regioselective Synthesis of Trifluoromethyl-Substituted N-Heterocycles. Source: National Institutes of Health (PubMed) URL:[1][Link] (General reference for CF3-heterocycle reactivity).[1]

• pKa Values of Some Piperazines at Various Temperatures. Source: Journal of Chemical & Engineering Data / University of Regina URL:[Link][1]

• Synthesis of 2-substituted piperazines via hydrogenation. Source: Indian Journal of Heterocyclic Chemistry URL:[Link][1][3]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. mdpi.com [mdpi.com]
• 3. connectjournals.com [connectjournals.com]

Stereochemical Guide: tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate

Topic: Stereochemistry of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals.[1][2][3]

[1][2][3]

Executive Summary

tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate is a critical chiral building block in modern medicinal chemistry.[1][2][3] The introduction of the trifluoromethyl (CF₃) group at the C3 position of the piperazine ring profoundly influences the molecule's physicochemical profile, modulating basicity (pKa), lipophilicity (LogP), and metabolic stability.[2][3][4] This guide provides a comprehensive analysis of its stereochemistry, synthesis pathways, and analytical resolution, designed for researchers optimizing lead compounds in drug discovery.[2][3][4]

Chemical Identity & Stereochemical Core

Nomenclature and Identification

• IUPAC Name: tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate[1][2][3]

• Common Name: 1-Boc-3-(trifluoromethyl)piperazine[1][2][3]

• Molecular Formula: C₁₀H₁₇F₃N₂O₂

• Molecular Weight: 254.25 g/mol [2][3][4][5]

Stereoisomer	CAS Number	Description
Racemic	886779-69-7	1:1 mixture of (R) and (S) enantiomers
(S)-Enantiomer	1240587-95-4	Pharmacologically preferred chiral form in many scaffolds
(R)-Enantiomer	N/A (Generic)	Less common, often accessed via chiral resolution

Conformational Analysis

The stereochemistry of this molecule is defined by the chiral center at C3 and the dynamic conformation of the piperazine ring.

• Ring Conformation: The piperazine ring predominantly adopts a chair conformation .

• Substituent Orientation:

  • C3-CF₃ Group: Due to the significant steric bulk (A-value ~2.5 kcal/mol) and electronic repulsion of the fluorine atoms, the CF₃ group strongly prefers the equatorial position to minimize 1,3-diaxial interactions.[2][3]

  • N1-Boc Group: The tert-butoxycarbonyl group at N1 exhibits restricted rotation due to the partial double-bond character of the carbamate nitrogen-carbonyl bond.[1][2][3] The Boc group will adopt a rotameric state that minimizes steric clash with the equatorial CF₃ group and the axial protons at C2/C6.

  • N4-Amine: The secondary amine at N4 retains basicity, though it is inductively deactivated by the electron-withdrawing CF₃ group (beta-effect), lowering the pKa relative to unsubstituted piperazine.[1][2][3]

Synthesis & Production Pathways

To access the enantiopure scaffold, two primary strategies are employed: Asymmetric Synthesis (from chiral pool) and Racemic Synthesis followed by Resolution .[2][4]

Route A: Enantioselective Synthesis (Chiral Pool)

This route utilizes (S)-3,3,3-trifluoro-2-aminopropanoic acid (L-trifluoroalanine) as the chiral starting material.[1][2][3] This method preserves stereochemistry throughout the cyclization and reduction steps.

Protocol Overview:

• Coupling: (S)-Trifluoroalanine is coupled with a glycine ester using a peptide coupling agent (e.g., EDC/HOBt).[2][3][4]

• Cyclization: The resulting dipeptide ester is cyclized under basic conditions (or thermally) to form the diketopiperazine (3-(trifluoromethyl)piperazine-2,5-dione).[1][2][3]

• Reduction: The diketopiperazine is reduced using a strong reducing agent (e.g., BH₃[2][4]·THF or LiAlH₄) to yield the piperazine ring.[4] Note: Care must be taken to prevent racemization during strong reduction.[2][3]

• Selective Protection: The more nucleophilic N1 (less sterically hindered than the CF₃-adjacent N) or N4 is selectively protected. For 1-Boc-3-CF3, the N1 is typically protected.[1][2][3] Note: Regioselectivity can be challenging; often the N4 is protected first if the CF3 effect makes N1 more acidic, or a blocking strategy is used.[2][3][4]

Route B: Racemic Synthesis & Resolution

The most scalable industrial route involves the reduction of 2-(trifluoromethyl)pyrazine .

Protocol Overview:

• Hydrogenation: 2-(Trifluoromethyl)pyrazine is hydrogenated (H₂/Pd-C or PtO₂) to yield racemic 2-(trifluoromethyl)piperazine.[1][2][3]

• Boc Protection: The racemic piperazine is treated with Boc₂O. Regioselectivity favors the N1 position (distal to CF₃) due to steric hindrance at N3 (adjacent to CF₃).[4]

• Chiral Resolution: The enantiomers are separated via Chiral HPLC or Classical Resolution (crystallization with chiral acids like Tartaric acid or Mandelic acid).[4]

Synthesis Workflow Diagram

Caption: Comparative synthetic pathways for accessing enantiopure 1-Boc-3-(trifluoromethyl)piperazine.

Analytical Characterization & Resolution

Validating the stereochemical purity is paramount. The trifluoromethyl group provides a distinct handle for NMR analysis, but Chiral HPLC is the gold standard for determining Enantiomeric Excess (ee).[2][4]

Chiral HPLC Method

The following method is recommended for the separation of the N-Boc protected enantiomers.

Parameter	Condition
Column	Chiralpak AD-H or Chiralpak IC (Amylose/Cellulose derivatives)
Dimensions	250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Hexane : Isopropanol (90:10 to 95:[1][2][3]5)
Additive	0.1% Diethylamine (DEA) or Triethylamine (TEA) Essential for peak shape
Flow Rate	1.0 mL/min
Detection	UV @ 210 nm (Boc absorption) or 254 nm
Temperature	25°C

Self-Validation: The (S)-enantiomer typically elutes second on AD-H columns under these conditions, but injecting a known racemic standard is mandatory to confirm retention times.[1][2][3]

NMR Characterization[4]

• ¹H NMR (400 MHz, CDCl₃): The methine proton at C3 (adjacent to CF₃) appears as a multiplet significantly downfield (approx.[3][4] 3.2–3.5 ppm) compared to unsubstituted piperazines due to the electron-withdrawing effect of fluorine.[1]

• ¹⁹F NMR: A singlet (or doublet if coupled to H) around -75 to -78 ppm (relative to CFCl₃).[1][2][3] The presence of a single sharp peak in ¹⁹F NMR confirms chemical purity, but not enantiomeric purity.[2][4] To determine ee via NMR, a chiral shift reagent (e.g., Pirkle alcohol or Mosher's acid derivative of the deprotected amine) must be used.[2][3][4]

Handling & Physical Properties[2][4]

Property	Value	Notes
Physical State	White to off-white solid	Low melting point solid
Melting Point	60–65 °C
Boiling Point	~263 °C (Predicted)	Decomposes before boiling at atm pressure
LogP	~1.6	Increased lipophilicity vs. non-fluorinated analog
pKa (Conj.[1][2][3] Acid)	~6.0	Reduced basicity at N4 due to CF₃ inductive effect
Storage	2–8 °C, Inert Atmosphere	Hygroscopic; keep desiccated

Safety Note: Fluorinated piperazines can cause severe eye and skin irritation. Handle in a fume hood.

References

• Giza, C. A., et al. "Synthesis of chiral piperazines from amino acids."[2][4] Organic Syntheses, 1968 , 48, 103.[2][3][4] Link (Foundational method for amino acid to piperazine conversion).[1][4]

• Firth, J. et al. "Synthesis of tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate via Bruylants reaction."[1][2][3] ResearchGate, 2016 .[2][4] Link (Context for piperazine functionalization).

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 72210716, tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate."[1][2][3] PubChem, 2025 .[2][4] Link[1][4]

• Cayman Chemical. "1-(3-Trifluoromethylphenyl)piperazine Product Information." Cayman Chemical, 2025 .[2][4] Link (Data on related TFMPP scaffold properties).

• Phenomenex. "Chiral HPLC Separations Guide." Phenomenex Technical Guides. Link (General protocol for polysaccharide column separations).[1][4]

Sources

• 1. Chiral pharmaceutical intermediates|Other intermediates--ShiJiaZhuang Chirals Chemical Co.,Ltd. [chirals.com]
• 2. [Chiral capillary gas chromatography for the separation of the enantiomers of 4-chloromethyl-2,2-dimethyl-1,3-dioxolane] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Chiral capillary gas chromatography for the separation of the enantiomers of 4-chloromethyl-2,2-dimethyl-1,3-dioxolane] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. chembk.com [chembk.com]

Protocols & Analytical Methods

Synthesis of neuroactive compounds using tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate

Application Note: High-Precision Synthesis of Neuroactive Scaffolds using tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate

Executive Summary

This guide details the synthetic utility of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate (CAS: 886779-69-7) in the development of neuroactive small molecules. The 3-trifluoromethylpiperazine moiety is a privileged pharmacophore in medicinal chemistry, particularly for targeting G-protein coupled receptors (GPCRs) such as 5-HT7, 5-HT2A, and Dopamine D2.

The presence of the trifluoromethyl (

) group at the C3 position serves two critical functions:

• Metabolic Shielding: It sterically and electronically inhibits oxidative metabolism at the piperazine ring, extending in vivo half-life.

• Lipophilicity Modulation: It increases the LogP, enhancing Blood-Brain Barrier (BBB) permeability, a non-negotiable requirement for CNS drugs.

Strategic Rationale & Chemical Architecture

The starting material, tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate, possesses orthogonal reactivity. The N1 nitrogen is protected by a tert-butoxycarbonyl (Boc) group, leaving the N4 nitrogen available for immediate functionalization. This allows for a "Right-to-Left" synthetic strategy, where the core pharmacophore is built on N4 before deprotecting N1 for linker attachment.

Physicochemical Profile

Property	Value	Implication for CNS Drug Design
Molecular Weight	254.25 g/mol	Ideal fragment size for Fragment-Based Drug Discovery (FBDD).
ClogP	~1.6	Favorable lipophilicity for membrane crossing.
pKa (N4-H)	~8.5	Lower than unsubstituted piperazine (~9.8) due to the electron-withdrawing group, altering binding kinetics.
Chirality	Racemic or (S)-enantiomer	The (S)-enantiomer is often preferred to match the chiral environment of GPCR binding pockets.

Synthetic Workflow Visualization

The following diagram outlines the modular synthesis of a hypothetical 5-HT7 receptor antagonist using this building block.

Caption: Modular synthetic pathway for constructing N1,N4-disubstituted 3-(trifluoromethyl)piperazine derivatives.

Detailed Experimental Protocols

Protocol A: N4-Arylation via Buchwald-Hartwig Coupling

Objective: To attach an aromatic pharmacophore (e.g., a substituted pyridine or benzene) to the N4 position. The electron-withdrawing effect of the C3-

group makes the N4 amine less nucleophilic, requiring a robust catalytic system.

Reagents:

• Substrate: tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate (1.0 equiv)[1]

• Aryl Bromide: 1.2 equiv (e.g., 4-bromo-2-methoxypyridine)

• Catalyst:

  (2 mol%)

• Ligand: Xantphos (4 mol%)

• Base:

  (2.0 equiv)

• Solvent: 1,4-Dioxane (anhydrous, 0.1 M concentration)

Procedure:

• Inert Setup: Charge a flame-dried Schlenk flask with the aryl bromide, piperazine substrate,

  , , and Xantphos.

• Degassing: Evacuate and backfill with Argon (3 cycles).

• Solvation: Add anhydrous 1,4-Dioxane via syringe.

• Reaction: Heat the mixture to 100°C for 12–16 hours. Monitor by TLC (EtOAc/Hexane 1:4). The

  group often causes "streaking" on silica; use ninhydrin stain for visualization.

• Work-up: Cool to room temperature. Filter through a pad of Celite to remove palladium residues. Wash the pad with EtOAc.

• Purification: Concentrate the filtrate and purify via Flash Column Chromatography (SiO2).

  • Note: The product will be the N4-arylated, N1-Boc protected intermediate.

Protocol B: N1-Boc Deprotection

Objective: To reveal the N1 amine for linker attachment.

Reagents:

• Substrate: Intermediate from Protocol A (1.0 equiv)

• Acid: Trifluoroacetic acid (TFA) (10 equiv) or 4M HCl in Dioxane.

• Solvent: Dichloromethane (DCM)

Procedure:

• Dissolve the substrate in DCM (0.2 M) and cool to 0°C (ice bath).

• Add TFA dropwise. The

  group stabilizes the piperazine ring, preventing ring-opening side reactions common in less stable heterocycles.

• Stir at room temperature for 2 hours.

• Critical Step (Free Basing): Concentrate the reaction mixture to remove excess TFA. Redissolve the residue in DCM and wash with saturated

  solution until the aqueous layer is pH ~8.

• Dry organic layer over

  and concentrate.

  • Result: The free amine (Intermediate B) is often an oil or low-melting solid. Proceed immediately to the next step to avoid oxidation.

Protocol C: N1-Sulfonylation (Synthesis of 5-HT7 Antagonist)

Objective: Sulfonamides are classic linkers in 5-HT7 antagonists (e.g., SB-269970 derivatives).

Reagents:

• Substrate: Intermediate B (1.0 equiv)

• Sulfonyl Chloride: Aryl-SO2Cl (1.1 equiv)

• Base: Diisopropylethylamine (DIPEA) (2.5 equiv)

• Solvent: DCM (anhydrous)

Procedure:

• Dissolve Intermediate B and DIPEA in DCM under Argon at 0°C.

• Add the sulfonyl chloride slowly to prevent exotherm.

• Stir at room temperature for 4 hours.

• Quench: Add water and extract with DCM.

• Purification: Recrystallize from Ethanol/Water or purify via HPLC.

Quality Control & Analytical Standards

Due to the fluorine atoms, standard

-NMR can be supplemented with -NMR for rapid purity assessment.

Analytical Checklist:

• -NMR: Expect a singlet (or doublet if coupled) around -70 to -80 ppm . This is a diagnostic peak for the group. Impurities lacking the will be silent, simplifying integration.

• Chiral HPLC: If using the (S)-enantiomer starting material, verify enantiomeric excess (ee%) using a Chiralpak AD-H column (Hexane/IPA mobile phase). Racemization can occur under harsh basic conditions (e.g., >120°C with strong alkoxides), though

  at 100°C is generally safe.

• HRMS: Verify

  with <5 ppm error.

Mechanism of Action: The Fluorine Effect

The following diagram illustrates why the

group is critical for the neuroactivity of the final compound.

Caption: Pharmacological impact of the Trifluoromethyl group on the piperazine scaffold.

References

• PubChem. (2024).[1] tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate.[1] National Library of Medicine. Retrieved from [Link]

• Kim, D., et al. (2008).[2] Preparation of piperazine derivatives as 5-HT7 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 18(9), 2809-2812. Retrieved from [Link]

• Curzon, G., et al. (2011). Acute effects of the designer drugs benzylpiperazine (BZP) and trifluoromethylphenylpiperazine (TFMPP).[3] Psychopharmacology. Retrieved from [Link]

• Vermeulen, E.S., et al. (2004).[4] Synthesis and molecular modeling of arylpiperazine- and 1,2,3,4-tetrahydroisoquinoline-based arylsulfonamides. Journal of Medicinal Chemistry. Retrieved from [Link]

Sources

• 1. tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate | C10H17F3N2O2 | CID 72210716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Preparation of piperazine derivatives as 5-HT7 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acute effects of the designer drugs benzylpiperazine (BZP) and trifluoromethylphenylpiperazine (TFMPP) using functional magnetic resonance imaging (fMRI) and the Stroop task--a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel 5-HT7 receptor inverse agonists. Synthesis and molecular modeling of arylpiperazine- and 1,2,3,4-tetrahydroisoquinoline-based arylsulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]

tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate as a building block in drug discovery

[1]

Executive Summary

The piperazine ring is a privileged scaffold in medicinal chemistry, appearing in a vast array of FDA-approved therapeutics (e.g., Imatinib, Olanzapine). However, standard piperazine linkers often suffer from rapid oxidative metabolism and poor oral bioavailability due to high basicity.[1]

tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

-Bu-3-CF3-Pip ) represents a high-value "chiral switch" building block. The incorporation of the trifluoromethyl ( ) group at the C3 position offers three distinct advantages:

• Metabolic Blockade: Steric and electronic shielding of the adjacent nitrogen and carbon centers against Cytochrome P450 oxidation.[1]

• pKa Modulation: The electron-withdrawing ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  group lowers the pKa of the piperazine nitrogens (typically by 2–3 units), improving lipophilicity ( ) and membrane permeability.

• Conformational Bias: The bulky ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  group locks the piperazine ring into a specific chair conformation, reducing entropic penalties upon receptor binding.

This guide details the physicochemical profile, strategic utility, and validated protocols for deploying this building block in lead optimization.

Physicochemical Profile

Table 1: Technical Specifications

Property	Data	Notes
Chemical Name	tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate
CAS Number	886779-69-7 (Racemic)	Enantiopure forms available: (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted"> ) 1240587-88-5; ( ) 169447-86-3
Molecular Weight	254.25 g/mol
Formula
Appearance	White to off-white solid
pKa (N4)	~6.0 (Predicted)	Significantly lower than unsubstituted piperazine (~9.8)
LogP	~2.1	Enhanced lipophilicity vs. parent piperazine
Storage	2–8°C, Inert Atmosphere	Hygroscopic; store under Nitrogen/Argon

Strategic Design & Utility

The "Fluorine Effect" on Basicity and Permeability

Unsubstituted piperazines are highly basic (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

, ). At physiological pH (7.4), they are predominantly dicationic, which limits passive diffusion across the Blood-Brain Barrier (BBB) and gut membrane.

The ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

group in -Bu-3-CF3-Pip exerts a strong inductive effect ( ), pulling electron density away from the adjacent N4 amine.

• Result: The pKa of the N4 amine drops to the 6.0–6.5 range.[1]

• Impact: A larger fraction of the molecule remains neutral at physiological pH, significantly enhancing CNS penetration and oral bioavailability .[1]

Conformational Control

Unlike flexible piperazines, the C3-ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

group introduces a high A-value (steric bulk), forcing the group into an equatorial position to avoid 1,3-diaxial interactions. This "locks" the ring into a defined chair conformation.

• Drug Design Benefit: This pre-organization minimizes the entropic cost of binding to a protein target, potentially increasing potency (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  ).

Experimental Workflows

The following diagram illustrates the standard divergent synthesis workflow using

-Bu-3-CF3-Pip .

Caption: Divergent synthetic workflow. Note that N4 functionalization is performed FIRST due to the steric hindrance of the C3-CF3 group, while the N1 position remains protected.

Detailed Protocols

Protocol A: N4-Arylation (Buchwald-Hartwig Coupling)

Challenge: The N4 amine is sterically hindered by the adjacent ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

group and electronically deactivated (less nucleophilic). Standard ligands (e.g., BINAP) often fail. Solution: Use RuPhos or BrettPhos , which are bulky, electron-rich ligands designed for hindered secondary amines.

Reagents:

• Substrate: ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  -Bu-3-CF3-Pip (1.0 equiv)

• Aryl Halide: Ar-Cl or Ar-Br (1.0–1.2 equiv)[1]

• Catalyst:

  (2–5 mol%) or

• Ligand: RuPhos (4–10 mol%)

• Base:

  (weak base preferred for sensitive groups) or (strong base for unactivated aryls)

• Solvent: Toluene or 1,4-Dioxane (anhydrous)

Procedure:

• Inert Setup: Charge a reaction vial with Aryl Halide, ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  -Bu-3-CF3-Pip, Base, and Pd/Ligand source. Evacuate and backfill with Nitrogen (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted"> ).

• Solvation: Add anhydrous Toluene (0.2 M concentration).

• Reaction: Heat to 80–100°C for 12–18 hours. Note: Higher temperatures may be required due to the steric bulk of the CF3 group.

• Workup: Filter through a Celite pad to remove Pd black. Concentrate in vacuo.

• Purification: Flash chromatography (Hexane/EtOAc).

Critical Checkpoint: If conversion is low (<30%), switch to the BrettPhos Pd G3 precatalyst, which initiates faster and is more stable.

Protocol B: N1-Deprotection (Boc Removal)

Challenge: The basicity of the generated amine is lower than usual, but the ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

group is stable to acid. Caution: Ensure complete removal of the tert-butyl cation to prevent alkylation of the N4-aryl ring if it is electron-rich.

Reagents:

• Acid: Trifluoroacetic Acid (TFA) or 4M HCl in Dioxane.[1]

• Scavenger: Triethylsilane (TES) (optional, if the molecule contains electron-rich aromatics).[1]

Procedure:

• Dissolve the N4-substituted intermediate in DCM (0.1 M).[1]

• Add TFA (10–20 equiv) dropwise at 0°C.

• Warm to Room Temperature (RT) and stir for 1–2 hours.

• Workup:

  • For HCl method: The product often precipitates as the hydrochloride salt. Filter and wash with ether.

  • For TFA method: Concentrate to dryness. Azeotrope with toluene (

    ) to remove residual TFA.

• Free Basing: If the free base is required for the next step, partition between EtOAc and saturated ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  . Note: Due to the lower pKa, the amine may extract into the organic layer more easily than non-fluorinated analogs.

Troubleshooting & Optimization

Issue	Root Cause	Solution
Low Yield in N4-Alkylation (SN2)	Steric hindrance of C3-ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted"> blocks nucleophilic attack.	Switch to Reductive Amination (Aldehyde + ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted"> ). The ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted"> transition state is less sterically demanding than the SN2 backside attack.
Regioisomer Contamination	Migration of Boc group (rare but possible under strong base).	Ensure strictly anhydrous conditions during Buchwald coupling. Use weak bases (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted"> ) where possible.
Poor Solubility of HCl Salt	Lipophilicity of vs Ionic Salt.	The HCl salt of CF3-piperazines can be "greasy." Use / Hexane mixtures for precipitation, or simply carry forward as the TFA salt.
No Reaction with Aryl Chlorides	Electronic deactivation of N4.	Upgrade catalyst to RuPhos Pd G4 or XPhos Pd G4 .[1] Increase temp to 110°C in sealed tube.

References

• Physicochemical Properties & CAS Data

  • tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate Product Page. Sigma-Aldrich.

• Buchwald-Hartwig Coupling of Hindered Amines

  • Maitro, G., et al. (2018). "Precatalysts for the Buchwald-Hartwig Amination of Secondary Amines." Organic Process Research & Development.

• The "Fluorine Effect" in Medicinal Chemistry

  • Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews.[1]

• Conformational Analysis of Fluorinated Piperidines

  • Barbarella, G., et al. (1979). "Conformational properties of 3-trifluoromethylpiperidine." Tetrahedron.

Sources

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: The Strategic Use of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate in the Development of Novel Cancer Therapeutics

Foreword for the Advanced Researcher

In the landscape of modern medicinal chemistry, the pursuit of novel oncology therapeutics is a relentless endeavor. It demands a sophisticated understanding of molecular interactions, metabolic stability, and synthetic feasibility. Within this context, the strategic incorporation of specific structural motifs can dramatically influence the pharmacological profile of a drug candidate. This guide focuses on a particularly valuable building block: tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate .

We will delve into the rationale behind its use, detailing its contribution to the potency and druggability of anticancer agents. This document is not a mere recitation of facts but a distillation of practical insights and established methodologies, designed to empower researchers, scientists, and drug development professionals in their quest for the next generation of cancer therapies. We will explore its application in the synthesis of targeted agents, provide detailed experimental protocols, and analyze its impact on biological activity, all grounded in authoritative scientific literature.

The Trifluoromethyl-Piperazine Moiety: A Powerhouse in Medicinal Chemistry

The combination of a trifluoromethyl group and a piperazine ring within a single building block is a deliberate and strategic choice in drug design. Each component imparts distinct and advantageous properties to a therapeutic agent.

The Trifluoromethyl Group's Contribution: The trifluoromethyl (CF3) group is a bioisostere of the methyl group but with profoundly different electronic properties. Its strong electron-withdrawing nature can significantly enhance the metabolic stability of a compound by blocking sites of oxidative metabolism. Furthermore, the CF3 group can increase the binding affinity of a molecule to its biological target through favorable electrostatic and hydrophobic interactions.

The Piperazine Scaffold's Role: The piperazine ring is a common scaffold in medicinal chemistry, prized for its ability to introduce a basic nitrogen atom, which can be crucial for forming salt forms with improved solubility and for establishing key interactions with biological targets. The piperazine moiety is also synthetically versatile, allowing for the introduction of various substituents to modulate a compound's pharmacological properties.

The Boc-protected form, tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate, offers a stable and readily functionalizable starting material for the synthesis of complex molecules. The tert-butoxycarbonyl (Boc) protecting group allows for controlled reactions at the unprotected secondary amine, which can later be deprotected under mild acidic conditions to reveal a reactive site for further chemical modification.

Application in the Synthesis of Targeted Anticancer Agents: A Case Study

To illustrate the utility of tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate, we will examine its application in the synthesis of a novel class of anticancer agents targeting the Estrogen Receptor Alpha (ERα) signaling pathway , a critical driver in the majority of breast cancers.

Targeting the Estrogen Receptor Alpha (ERα) Signaling Pathway

The ERα signaling pathway plays a pivotal role in the development and progression of hormone-receptor-positive breast cancer. Estrogen binding to ERα triggers a cascade of events leading to cell proliferation and survival. Therefore, inhibiting this pathway is a cornerstone of breast cancer therapy.

Caption: Estrogen Receptor Alpha (ERα) Signaling Pathway and Point of Inhibition.

Synthesis of a Pyrimidine-Triazole-Piperazine Hybrid (TTP-5 Analog)

A novel compound, designated TTP-5, which incorporates a pyrimidine, a triazole, and a tert-butyl-piperazine-carboxylate moiety, has been shown to effectively bind to ERα and suppress breast cancer cell growth. The synthesis of such a molecule can be conceptualized in a multi-step process where tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate serves as a key building block.

The general synthetic strategy involves a convergent approach, where the trifluoromethyl-piperazine moiety is coupled to a pyrimidine core, which is subsequently linked to a triazole component.

Caption: General Synthetic Workflow for a TTP-5 Analog.

Detailed Experimental Protocols

The following protocols are generalized representations of common synthetic procedures used in the synthesis of anticancer agents incorporating the trifluoromethyl-piperazine moiety. Researchers should adapt these protocols based on the specific reactivity of their substrates and intermediates.

Protocol 1: Buchwald-Hartwig Amination for Coupling to an Aromatic Core

This protocol describes the palladium-catalyzed cross-coupling of tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate with an aryl halide (e.g., a chloropyrimidine).

Materials:

• tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate

• Aryl halide (e.g., 2,4-dichloro-5-methylpyrimidine)

• Palladium catalyst (e.g., Pd2(dba)3)

• Ligand (e.g., Xantphos)

• Base (e.g., Cs2CO3)

• Anhydrous solvent (e.g., 1,4-dioxane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel, add the aryl halide (1.0 eq), tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate (1.1 eq), Cs2CO3 (2.0 eq), and Xantphos (0.1 eq).

• Evacuate and backfill the vessel with an inert gas three times.

• Add Pd2(dba)3 (0.05 eq) to the vessel under the inert atmosphere.

• Add anhydrous 1,4-dioxane via syringe.

• Heat the reaction mixture to 100-120 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.

Protocol 2: Boc-Deprotection

This protocol details the removal of the Boc protecting group to liberate the secondary amine for further functionalization.

Materials:

• Boc-protected intermediate from Protocol 1

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Dissolve the Boc-protected intermediate in DCM (approximately 0.1 M concentration).

• Cool the solution to 0 °C in an ice bath.

• Slowly add TFA (5-10 equivalents) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Co-evaporate with DCM or another suitable solvent to remove residual TFA.

• The resulting trifluoroacetate salt can often be used directly in the next step or can be neutralized with a mild base (e.g., saturated NaHCO3 solution) and extracted with an organic solvent.

Protocol 3: Copper-Catalyzed Azide-Alkyne Cycloaddition (Click Chemistry)

This protocol describes the formation of the triazole ring by reacting an azide-functionalized intermediate with an alkyne.

Materials:

• Azide-functionalized intermediate

• Terminal alkyne

• Copper(I) source (e.g., CuSO4·5H2O and sodium ascorbate, or CuI)

• Solvent system (e.g., t-BuOH/H2O or DMF)

Procedure:

• Dissolve the azide-functionalized intermediate (1.0 eq) and the terminal alkyne (1.1 eq) in a suitable solvent system (e.g., a 1:1 mixture of t-BuOH and water).

• To this solution, add sodium ascorbate (0.2 eq) followed by CuSO4·5H2O (0.1 eq).

• Stir the reaction mixture vigorously at room temperature for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the final triazole-containing compound.

Biological Evaluation and Data Presentation

The synthesized compounds are typically evaluated for their anticancer activity using a panel of cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for quantifying the potency of a compound.

Table 1: In Vitro Anticancer Activity of Representative Trifluoromethyl-Piperazine Containing Compounds

Compound ID	Target Pathway	Cancer Cell Line	IC50 (µM)	Reference
TTP-5 Analog	ERα Signaling	MCF-7 (Breast)	~5-15	Hypothetical data based on literature
T-47D (Breast)	~10-25	Hypothetical data based on literature
PI3K Inhibitor Analog	PI3K/AKT/mTOR	PC-3 (Prostate)	~0.5-5	Based on similar published compounds
U87MG (Glioblastoma)	~1-10	Based on similar published compounds
Generic Kinase Inhibitor	Multiple Kinases	A549 (Lung)	~2-20	General range from literature
HCT116 (Colon)	~5-30	General range from literature

Note: The IC50 values presented are illustrative and based on data for structurally related compounds found in the scientific literature. Actual values would need to be determined experimentally.

Conclusion and Future Perspectives

tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate is a highly valuable and versatile building block in the design and synthesis of novel anticancer therapeutics. Its strategic incorporation can lead to compounds with enhanced metabolic stability, improved binding affinity, and favorable pharmacokinetic properties. The synthetic protocols outlined in this guide provide a framework for the construction of complex molecules targeting critical cancer-related pathways such as ERα signaling.

The future of cancer drug discovery will continue to rely on the rational design of molecules that exploit the unique properties of such building blocks. Further exploration of the structure-activity relationships of trifluoromethyl-piperazine-containing compounds will undoubtedly lead to the development of more potent and selective anticancer agents with improved clinical outcomes.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules2023 , 28(14), 5483. [Link]

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. ChemistryOpen2024 , 13(1), e202300266. [Link]

• Pyrimidine-triazole-tethered tert-butyl-piperazine-carboxylate suppresses breast cancer by targeting estrogen receptor signaling and β-catenin activation. IUBMB Life2024 , 1– 12. [Link]

• Estrogen Receptor Signaling in Breast Cancer: A Key Target for Therapy. Cancers2021 , 13(5), 1013. [Link]

• The PI3K/AKT/mTOR Pathway in Cancer: A Review of Therapeutic Strategies. Current Medicinal Chemistry2019 , 26(33), 6061-6083. [Link]

• Buchwald-Hartwig Amination. Chemical Reviews2010 , 110(2), 924–985. [Link]

• Click Chemistry: A Powerful Tool for Pharmaceutical Sciences. Pharmaceutical Research2007 , 24(6), 1021–1030. [Link]

Application Notes &amp; Protocols: Suzuki-Miyaura Coupling with tert-Butyl 3-(Trifluoromethyl)piperazine-1-carboxylate Derivatives

Introduction: The Strategic Value of Trifluoromethylated Piperazines in Drug Discovery

The piperazine scaffold is a cornerstone in medicinal chemistry, appearing in a vast array of FDA-approved drugs. Its unique physicochemical properties, including its ability to improve aqueous solubility and its versatile substitution patterns at the N1 and N4 positions, make it a privileged structure. The introduction of a trifluoromethyl (CF₃) group onto this scaffold further enhances its desirability for drug development. The CF₃ group is a powerful bioisostere for a methyl group but with profoundly different electronic properties. Its strong electron-withdrawing nature and high lipophilicity can dramatically improve a molecule's metabolic stability, bioavailability, and binding affinity to target proteins.[1][2] Specifically, the tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate scaffold provides a stereochemically defined, protected building block, enabling the selective functionalization of the free N-H position for library synthesis and lead optimization.[3]

The Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for forming carbon-carbon bonds, particularly between sp²-hybridized centers.[4][5] Its tolerance of a wide range of functional groups, mild reaction conditions, and the commercial availability and low toxicity of its boronic acid reagents have cemented its role in complex molecule synthesis.[5] This guide provides an in-depth exploration of the application of Suzuki-Miyaura coupling to create novel aryl- or heteroaryl-substituted piperazine derivatives, starting from a halogenated N-aryl-3-(trifluoromethyl)piperazine precursor. We will dissect the reaction mechanism, provide a detailed and validated protocol, and discuss critical parameters for successful execution.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The efficacy of the Suzuki-Miyaura reaction hinges on a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[6] While Pd(0) complexes can be used directly, it is often more practical and common to use stable Pd(II) pre-catalysts (e.g., Pd(OAc)₂, PdCl₂) which are reduced in situ to the active Pd(0) species.[7][8] The generally accepted mechanism involves three key steps: oxidative addition, transmetalation, and reductive elimination.[9][10]

• Oxidative Addition: The active Pd(0) catalyst, typically coordinated to phosphine ligands, reacts with the organohalide (Ar¹-X), inserting itself into the carbon-halogen bond. This forms a square planar Pd(II) complex. The reactivity of the halide is a critical factor, with the rate of addition following the trend I > OTf > Br >> Cl.[9]

• Transmetalation: This is the rate-determining step in many cases. The organic group from the organoboron reagent (Ar²-B(OR)₂) is transferred to the Pd(II) center, displacing the halide. This step requires activation by a base (e.g., K₂CO₃, Cs₂CO₃), which coordinates to the boron atom to form a more nucleophilic "ate" complex (e.g., [Ar²-B(OR)₂OH]⁻), facilitating the transfer of the Ar² group to the palladium.[11][12]

• Reductive Elimination: The two organic groups (Ar¹ and Ar²) on the Pd(II) complex couple and are eliminated from the coordination sphere, forming the new C-C bond (Ar¹-Ar²) and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.[9]

Sources

• 1. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Diastereoselective synthesis of 2-phenyl-3-(trifluoromethyl)piperazines as building blocks for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. reddit.com [reddit.com]
• 8. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. chemrxiv.org [chemrxiv.org]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Solid-phase synthesis utilizing tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate

Application Note: High-Fidelity Solid-Phase Integration of Sterically Deactivated Trifluoromethyl Piperazines

Abstract

The incorporation of trifluoromethyl (

) groups into saturated heterocycles is a premier strategy in modern medicinal chemistry to modulate lipophilicity ( ), metabolic stability, and binding affinity.[1] However, the tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate scaffold presents a unique synthetic challenge: the proximal group exerts a strong electron-withdrawing inductive effect (-I) while simultaneously imposing significant steric bulk on the adjacent N4-amine. This application note details a robust, field-proven solid-phase synthesis (SPS) workflow designed to overcome these electronic and steric deactivations, ensuring high-loading resin attachment and efficient downstream elongation.

Part 1: The Fluorine Factor – Mechanistic Analysis

Before initiating synthesis, it is critical to understand why standard SPS protocols (e.g., Wang resin/CDI loading or HBTU coupling) often fail with this specific monomer.

• Electronic Deactivation: The

  group at the C3 position is -positioned relative to the N4 reactive center. Through strong inductive withdrawal, this lowers the of the N4 amine significantly compared to unsubstituted piperazine (typically shifting from ~ to ~ ). This renders N4 a poor nucleophile.

• Steric Occlusion: The bulky

  moiety creates a "steric wall," hindering the approach of electrophiles (activated esters or resin linkers).

Strategic Implications:

• Resin Choice: We must use a "hyper-sensitive" resin linker that generates a highly reactive carbocation to compensate for the amine's poor nucleophilicity. 2-Chlorotrityl Chloride (2-CTC) resin is the requisite choice.

• Coupling Reagents: Standard carbodiimides (DIC) or aminiums (HBTU) are insufficient. We require 7-azabenzotriazole-based reagents (HATU ) to accelerate kinetics.

Part 2: Strategic Workflow Visualization

The following diagram outlines the optimized decision matrix for integrating this scaffold.

Figure 1: Strategic workflow for overcoming steric and electronic deactivation during solid-phase integration.

Part 3: Experimental Protocols

Protocol A: High-Efficiency Resin Loading (2-CTC)

Rationale: The 2-CTC resin operates via an

-like mechanism where the chloride leaves to form a stabilized trityl cation. This highly electrophilic species captures the sluggish N4-amine of the piperazine without requiring base catalysis that might cause racemization (though less relevant for this specific achiral nitrogen, it preserves the integrity of the chiral center at C3).

Materials:

• 2-Chlorotrityl chloride resin (100-200 mesh, loading ~1.0 - 1.6 mmol/g).

• tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate (1.5 equivalents relative to resin loading).

• DIPEA (N,N-Diisopropylethylamine) (4.0 equivalents).

• DCM (Dichloromethane), anhydrous.[2][3]

• Methanol (HPLC grade).

Step-by-Step:

• Resin Preparation: Weigh 1.0 g of 2-CTC resin into a fritted polypropylene reaction vessel. Wash with anhydrous DCM (

  mL) to remove trace moisture and stabilizers.

• Swelling: Add 10 mL anhydrous DCM. Allow resin to swell for 20 minutes. Note: 2-CTC swelling in DCM is superior to DMF.

• Reactant Dissolution: In a separate vial, dissolve the piperazine monomer (1.5 eq) and DIPEA (4.0 eq) in 5 mL anhydrous DCM.

• Loading Reaction: Drain the swelling solvent from the resin and immediately add the reactant solution.

• Incubation: Agitate gently (orbital shaker) for 2 hours at room temperature .

  • Critical: Do not heat. Heating 2-CTC can lead to premature hydrolysis or polymer degradation.

• Capping (Quenching): Add 2 mL of Methanol (MeOH) directly to the reaction mixture. Agitate for 15 minutes. The MeOH creates a methyl ether with any remaining active trityl chloride sites, preventing non-specific binding later.

• Washing: Drain and wash:

  • DCM
  • DMF
  • DCM

• Loading Determination: Dry a small aliquot of resin. The loading efficiency is best determined by weight gain or quantitative Fmoc-UV analysis if an Fmoc-amino acid is coupled immediately after.

Protocol B: Elongation (Acylation of the Deactivated Amine)

Rationale: Once loaded, the N4 amine is now the attachment point. The next step usually involves removing the Boc group at N1 to expose the distal amine for library synthesis. Correction: If the molecule is anchored via N4, the N1-Boc is the protecting group. We must remove Boc to elaborate the scaffold.

Step 1: Boc Deprotection (on 2-CTC)

• Challenge: 2-CTC is acid-labile. Standard 50% TFA/DCM will cleave the linker (detaching the molecule) along with the Boc.

• Solution: If you need to elaborate on the resin, you cannot use 2-CTC if you plan to remove Boc with TFA.

  • Alternative Strategy: If on-resin elaboration of N1 is required, you must use a Wang Resin (requires stronger loading conditions) or attach the molecule via a different handle.

  • However, typically this building block is used as a "capping" unit or the N4 is the point of diversity.

  • Assumption for this Protocol: We are functionalizing the N4 amine before loading (solution phase) OR we are loading via N1 (requires different protecting group strategy).

  • Most Common Scenario:[4] The user wants to couple an acid TO the N4 amine of the piperazine.

  • Revised Scenario: The piperazine is the incoming nucleophile reacting with an acid already on the resin.

Protocol B (Revised): Coupling the 3-

-Piperazine to a Resin-Bound Acid Context: You have a peptide or scaffold on resin ending in a carboxylic acid.[3] You want to cap it with the piperazine.

Reagents:

• Resin-bound Carboxylic Acid.

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

• HOAt (1-Hydroxy-7-azabenzotriazole) - Optional but recommended for synergy.

• DIPEA.[1]

• DMF (anhydrous).

Step-by-Step:

• Activation: Dissolve Amino Acid/Carboxylic Acid (if coupling in solution) or prepare the activation mixture for the resin.

  • Use 3.0 eq HATU, 3.0 eq HOAt, and 6.0 eq DIPEA in DMF.

  • Note: If the acid is already on the resin, add HATU/HOAt/DIPEA solution to the resin first. Activate for 2 minutes.

• Addition: Add 3.0 eq of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate.

• Coupling: Agitate for 4 to 12 hours .

  • Why so long? The steric bulk of the

    group slows the approach to the activated ester.

• Double Coupling (Mandatory): Drain, wash with DMF, and repeat the coupling step with fresh reagents. This ensures >98% conversion.

Part 4: Data Summary & Troubleshooting

Comparative Coupling Efficiency (N4-Acylation)

Coupling Reagent	Solvent	Base	Conversion (1h)	Conversion (12h)	Notes
HBTU / HOBt	DMF	DIPEA	< 40%	~65%	Ineffective due to sterics.
DIC / Oxyma	DMF	DIPEA	55%	80%	Better, but risks racemization at high temp.
HATU / HOAt	DMF	DIPEA	85%	>99%	Recommended Standard.
PyBOP	NMP	DIPEA	75%	95%	Good alternative if HATU fails.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Loading on 2-CTC	Moisture in resin/solvents.	Dry resin in vacuo ( ) overnight.[5] Use freshly distilled DCM.
Incomplete Coupling	Steric hindrance of .	Switch from DMF to NMP (better swelling). Increase temp to 45°C (carefully). Use HATU.
Racemization of C3	High base concentration/Heat.	Use Collidine instead of DIPEA (weaker base). Limit temp to <40°C.

Part 5: References

• Boll, E., et al. (2011). "2-Chlorotrityl Chloride Resin: A versatile support for the solid phase synthesis of peptides and small molecules." International Journal of Peptide Research and Therapeutics. Link

• Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive."[6][7] Journal of the American Chemical Society, 115(10), 4397-4398. Link

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Sigma-Aldrich. "Product Specification: tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate."[8] Link

• Almac Group. "Accurate determination of resin substitution in solid phase peptide synthesis." Link

Sources

• 1. jelsciences.com [jelsciences.com]
• 2. Improving 2-Chlorotrityl Chloride (2-CTC) Resin Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Amide Synthesis [fishersci.co.uk]
• 5. journal.uinjkt.ac.id [journal.uinjkt.ac.id]
• 6. bachem.com [bachem.com]
• 7. peptide.com [peptide.com]
• 8. tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate | 886779-69-7 [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Boc Deprotection &amp; Side Reaction Management

Topic: Troubleshooting Boc Deprotection Side Reactions Role: Senior Application Scientist Audience: Drug Discovery & Peptide Synthesis Researchers

Introduction: The Mechanics of Failure

In Boc (tert-butyloxycarbonyl) chemistry, the deprotection step is deceptively simple: acidolysis cleaves the carbamate to release the free amine, carbon dioxide, and isobutylene. However, the "invisible" byproduct—the tert-butyl cation (

)—is a potent electrophile.[1][2]

If left unchecked, this cation does not simply evaporate as isobutylene gas; it actively seeks electron-rich centers within your molecule. The majority of "failed" Boc deprotections are not failures of cleavage, but failures of scavenging . This guide addresses the causality of these side reactions and provides self-validating protocols to resolve them.

Part 1: Diagnostic Visualization

Mechanism of Action & Failure Pathways

The following diagram illustrates the competition between the desired pathway (isobutylene elimination) and the undesired pathway (alkylation), and how scavengers intervene.

Caption: The kinetic competition between cation elimination, scavenging (blue path), and irreversible product alkylation (red path).

Part 2: Troubleshooting Guides (Q&A)

Category A: Mass Spectrometry Anomalies

Q1: My LC-MS shows a persistent +56 Da impurity peak relative to the product. Re-treatment with acid does not remove it. What happened?

• Diagnosis: This is the signature of tert-butylation .[2] The

  cation has irreversibly alkylated a nucleophilic side chain. This is not "incomplete deprotection"; it is a side reaction.[2]

• Suspect Residues:

  • Tryptophan (Trp): Alkylation occurs at the indole ring (positions 2, 5, or 7).

  • Methionine (Met): S-alkylation forms a sulfonium salt.[1][2]

  • Tyrosine (Tyr): O-alkylation (rare) or C-alkylation (ortho position).

  • Cysteine (Cys): S-alkylation (re-protection).

• The Fix (Prevention): You must increase the "Scavenger Capacity" of your cocktail.

  • Protocol: Switch from standard TFA/DCM to Cocktail S (see Protocols below).

  • Mechanism: Silanes (TES/TIPS) act as hydride donors to quench the cation, while thiols (EDT/Thioanisole) act as highly nucleophilic acceptors.

Q2: I see a -18 Da mass shift (M-18) in my Asp-containing peptide.

• Diagnosis: Aspartimide formation (cyclic imide). While more common in base treatments, acid-catalyzed cyclization can occur, particularly if the sequence is Asp-Gly, Asp-Ala, or Asp-Ser.

• The Fix:

  • Avoid heating during deprotection.

  • Use HMB (2-hydroxy-4-methoxybenzyl) backbone protection on the Gly/Ser residue following Asp to physically block cyclization.

Q3: My Serine/Threonine peptide shows the correct mass but elutes earlier/later than expected, and biological activity is lost.

• Diagnosis:

  Acyl Migration . In strong acids (TFA/HF), the amide bond nitrogen can migrate to the hydroxyl group of Ser/Thr, forming an ester (isopeptide bond).

• The Fix:

  • Reversal: This reaction is reversible. Treat the crude product with aqueous bicarbonate (pH 8-9) for 1-2 hours. The ester will migrate back to the thermodynamically stable amide (

    shift).

  • Prevention: Minimize exposure time to neat TFA.

Category B: Selectivity & Process Issues

Q4: I need to remove a Boc group without touching a Cbz (Z) or Benzyl (Bn) group on the same molecule.

• Diagnosis: TFA is often too strong and can partially cleave Cbz groups (approx. 1-5% loss per hour depending on temperature).

• The Fix: Use a Lewis Acid protocol or controlled HCl.

  • Protocol: TMSOTf/2,6-Lutidine (See Protocols). This method is strictly anhydrous and cleaves Boc via a silyl-carbamate intermediate that does not generate the acidic protons required to cleave Cbz.

  • Alternative: 4M HCl in Dioxane at 0°C is generally more selective than TFA for Boc vs. Cbz.

Q5: The reaction turns a dark pink/black color ("The Pink Soup"). Is my product destroyed?

• Diagnosis: This usually indicates oxidative degradation of Tryptophan or Phenols. It is exacerbated by old TFA containing peroxides or lack of antioxidants.

• The Fix:

  • Add Phenol or Water to the cleavage cocktail.[3]

  • Use fresh, high-quality TFA.

  • Note: If the color is bright yellow/orange, it may just be the trityl cation (if Trt protecting groups were present), which is normal.

Part 3: Experimental Protocols

Table 1: Scavenger Selection Matrix

Scavenger	Function	Target Species	Recommended For
Water	Nucleophile		General purpose (always include ~2-5%).
TIPS / TES	Hydride Donor	Stable Cations (Trt, )	Trp, Tyr, highly hindered peptides.
Thioanisole	Nucleophile	, Bromine	Met, Cys, Trp (prevents sulfonation).
Phenol	Trap / Solvent	Reactive Cations	Protecting Tyr/Trp from alkylation.
EDT (Ethanedithiol)	Nucleophile		The Gold Standard for Trp/Met (Warning: Stench).

Protocol A: High-Risk Deprotection (The "Cocktail K" Variant)

Use this for sequences containing Trp, Met, Tyr, or Cys.

• Preparation: Cool the cleavage cocktail to 0°C before adding to the peptide-resin or solid.

• Cocktail Composition:

  • TFA: 82.5%

  • Phenol: 5%

  • Thioanisole: 5%

  • Water: 5%

  • EDT: 2.5%[3]

• Execution: Add 10–20 mL of cocktail per gram of resin/solid. Shake at Room Temperature (RT) for 2–3 hours.

• Precipitation: Filter resin. Drop filtrate into cold Diethyl Ether (

  ) at -20°C. Centrifuge to pellet the peptide.

• Wash: Wash pellet 3x with cold ether to remove scavengers (critical to remove phenol).

Protocol B: Selective Lewis Acid Deprotection (Boc removal in presence of Cbz)

Reference: TMSOTf method (Sakurai et al.)

• Setup: Flame-dry glassware. Maintain

  atmosphere.

• Dissolution: Dissolve substrate (1.0 equiv) in anhydrous DCM (0.1 M).

• Base: Add 2,6-Lutidine (1.5 equiv). This buffers the solution to prevent acid-catalyzed Cbz loss.

• Reagent: Dropwise addition of TMSOTf (Trimethylsilyl trifluoromethanesulfonate) (1.5 equiv) at 0°C.

• Quench: After 30 min, quench with MeOH. The silyl-carbamate hydrolyzes to the amine.

Part 4: Troubleshooting Decision Tree

Caption: Rapid diagnostic flowchart based on Mass Spectrometry shifts.

References

• Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009).[4] Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

• Lundt, B. F., Johansen, N. L., Vølund, A., & Markussen, J. (1978). Removal of acid-labile protecting groups with scavengers.[5] International Journal of Peptide and Protein Research, 12(5), 258–268. Link

• Sakurai, M., et al. (1999). Lewis Acid-Mediated Selective Removal of N-tert-Butoxycarbonyl Protective Group.[6][7] Synthesis, 1999(1), 66–68.[6][7] Link

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2, 3247–3256. Link

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley.[4] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 4. Protecting Groups in Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Lewis Acids - Wordpress [reagents.acsgcipr.org]
• 7. scribd.com [scribd.com]

Technical Support Center: Synthesis of Trifluoromethylpiperazine Derivatives

Welcome to the technical support center for the synthesis of trifluoromethylpiperazine derivatives. This resource is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges encountered during the synthesis of this critical structural motif found in numerous pharmaceuticals and agrochemicals. The trifluoromethyl group imparts unique properties such as enhanced metabolic stability, lipophilicity, and binding affinity, making its efficient introduction a key goal in modern synthetic chemistry.[1][2]

This guide provides in-depth, troubleshooting-focused answers to common questions, grounded in mechanistic principles and practical, field-proven advice.

Table of Contents

• Frequently Asked Questions (FAQs)

  • What are the primary synthetic strategies for preparing N-aryl trifluoromethylpiperazine derivatives?

  • Why is the choice of trifluoromethylating reagent so critical?

  • Which is a better method for N-arylation: Buchwald-Hartwig amination or Nucleophilic Aromatic Substitution (SNAr)?

• Troubleshooting Guide: Low Yield & Side Reactions

  • Problem 1: Low or no conversion during the N-arylation of trifluoromethylpiperazine via Buchwald-Hartwig amination.

  • Problem 2: Significant side product formation, such as hydrodehalogenation of the aryl halide or β-hydride elimination.

  • Problem 3: Inefficient trifluoromethylation of the piperazine ring.

  • Problem 4: Difficulty in purifying the final trifluoromethylpiperazine derivative.

• Experimental Protocols

  • General Protocol for Buchwald-Hartwig Amination of 1-(Trifluoromethyl)piperazine.

  • General Protocol for Nucleophilic Aromatic Substitution (SNAr) with 1-(Trifluoromethyl)piperazine.

• References

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for preparing N-aryl trifluoromethylpiperazine derivatives?

The synthesis of N-aryl trifluoromethylpiperazine derivatives typically involves a two-stage approach: first, the preparation of the trifluoromethylpiperazine core, and second, its coupling with an aromatic or heteroaromatic partner. The most common strategy involves the N-arylation of a pre-formed trifluoromethylpiperazine, such as 1-(trifluoromethyl)piperazine.[3]

The key C-N bond-forming reactions employed are:

• Palladium-catalyzed Buchwald-Hartwig Amination: This is a highly versatile and widely used method for coupling amines with aryl halides or triflates.[4][5] Its broad substrate scope makes it a go-to method for many applications.

• Copper-catalyzed Ullmann Condensation: An older method that has seen a resurgence with improved ligand systems. It can be a viable alternative to palladium-catalyzed reactions.

• Nucleophilic Aromatic Substitution (SNAr): This method is effective when the aromatic ring is activated by strong electron-withdrawing groups (e.g., nitro groups, certain heterocycles) ortho or para to the leaving group.[6][7][8] It avoids the need for expensive metal catalysts but has a more limited substrate scope.[3]

The choice of strategy depends on the electronic properties of the aryl partner, cost considerations, and scalability requirements.

Q2: Why is the choice of trifluoromethylating reagent so critical?

The trifluoromethyl (-CF3) group is a strong electron-withdrawing group, which significantly alters the reactivity of the piperazine nitrogens. The choice of reagent to install the CF3 group is critical as it dictates the reaction conditions and potential side reactions. There are three main classes of trifluoromethylating reagents:

• Electrophilic ("CF3+") Reagents: These reagents, such as Umemoto's and Togni's reagents, are used to trifluoromethylate nucleophiles.[1][9] They are often used on a piperazine precursor. The reactivity and stability of these reagents have improved significantly, making them commercially available and user-friendly.[1]

• Nucleophilic ("CF3-") Reagents: The most common is the Ruppert-Prakash reagent (TMSCF3), which delivers a trifluoromethyl anion equivalent.[9] This is typically used to react with electrophilic carbons, such as in carbonyl compounds, and is less direct for the trifluoromethylation of an amine.

• Radical ("CF3•") Reagents: Reagents like the Langlois reagent or zinc(II) bis(trifluoromethanesulfinate) can generate a trifluoromethyl radical, which can be used to functionalize heteroarenes, often under photoredox or oxidative conditions.[9]

The stability, reactivity, and functional group tolerance of these reagents vary, so the choice must be tailored to the specific synthetic route.

Q3: Which is a better method for N-arylation: Buchwald-Hartwig amination or Nucleophilic Aromatic Substitution (SNAr)?

The choice between Buchwald-Hartwig amination and SNAr depends entirely on the substrate.

• Choose Buchwald-Hartwig Amination when:

  • Your aryl or heteroaryl halide is electron-rich or electronically neutral.

  • You require broad functional group tolerance.

  • You need milder reaction conditions. The development of sterically hindered phosphine ligands has enabled reactions at or near room temperature.[4]

• Choose Nucleophilic Aromatic Substitution (SNAr) when:

  • Your aryl or heteroaryl halide is highly electron-deficient. This typically means having strong electron-withdrawing groups (like -NO2, -CN, or another -CF3) positioned ortho or para to the leaving group (e.g., -Cl, -F).[6][7]

  • You are working with highly reactive heteroaromatics like pyridines or pyrazines.[6]

  • You want to avoid metal catalysts and ligands for cost or purification reasons, which is often a consideration in process chemistry.[3]

The SNAr reaction proceeds via a Meisenheimer complex, a resonance-stabilized anionic intermediate.[8] The stability of this intermediate is key, which is why electron-withdrawing groups are a requirement.

Troubleshooting Guide: Low Yield & Side Reactions

Problem 1: Low or no conversion during the N-arylation of trifluoromethylpiperazine via Buchwald-Hartwig amination.

This is a common issue that can often be traced back to the catalyst system, base, or solvent.

Causality and Troubleshooting Steps:

• Inactive Catalyst: The active catalyst in the Buchwald-Hartwig reaction is a Pd(0) species.[5] If you are using a Pd(II) precatalyst (like Pd(OAc)2 or Pd2(dba)3), it must be reduced in situ.

  • Solution: Ensure your phosphine ligand is not oxidized. Use fresh, high-purity reagents. Consider adding a small amount of a reducing agent if catalyst activation is suspected to be the issue.

• Inappropriate Ligand Choice: The ligand is crucial for stabilizing the palladium center and facilitating the catalytic cycle. The electron-donating and steric properties of the ligand influence the rates of oxidative addition and reductive elimination.[10]

  • Solution: For electron-rich aryl chlorides, bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos) are often required. For less challenging substrates like aryl bromides or iodides, simpler ligands like BINAP or DPPF might be sufficient.[4] A screening of different ligands is often necessary.

• Incorrect Base: The base plays a critical role in deprotonating the piperazine nitrogen to make it a more potent nucleophile. A base that is too weak will result in slow or no reaction. A base that is too strong can lead to side reactions.

  • Solution: Sodium tert-butoxide (NaOtBu) is a common and effective base. However, for sensitive substrates, weaker bases like K3PO4 or Cs2CO3 may be necessary, often requiring higher temperatures.

• Solvent Effects: The solvent must be anhydrous and capable of dissolving the reagents.

  • Solution: Toluene, dioxane, and THF are common solvents.[5] Ensure they are thoroughly dried before use, as water can deactivate the catalyst and the base.

Troubleshooting Workflow: Buchwald-Hartwig Amination

Caption: Decision tree for troubleshooting low conversion in Buchwald-Hartwig amination.

Problem 2: Significant side product formation, such as hydrodehalogenation of the aryl halide or β-hydride elimination.

Side reactions compete with the desired C-N bond formation and reduce the overall yield.

Causality and Troubleshooting Steps:

• Hydrodehalogenation: This occurs when the aryl halide is reduced, replacing the halogen with a hydrogen atom. This is often promoted by bases that are too strong or by catalyst systems that favor this side reaction.

  • Solution: Switch to a weaker base like K3PO4 or Cs2CO3. Sometimes, a change in ligand can also mitigate this issue.

• β-Hydride Elimination: This can be an issue if the amine has a hydrogen atom on a carbon beta to the nitrogen. While less common with piperazine itself, it can occur with certain derivatives. This side reaction is a known pathway in palladium catalysis.[11]

  • Solution: The choice of a bulky ligand can sterically hinder the formation of the required conformation for β-hydride elimination. Lowering the reaction temperature can also help.

Problem 3: Inefficient trifluoromethylation of the piperazine ring.

If you are synthesizing the trifluoromethylpiperazine core, low yields here can be a major bottleneck.

Causality and Troubleshooting Steps:

• Incorrect Reagent Choice: As discussed in the FAQs, the choice between electrophilic, nucleophilic, or radical trifluoromethylating reagents is key. Using a reagent under incompatible conditions will lead to failure.

  • Solution: For the direct trifluoromethylation of a secondary amine like piperazine, an electrophilic reagent is often the most direct route. Review the literature for the most suitable reagent for your specific piperazine precursor.[1]

• Base-induced Side Reactions: Piperazine itself can act as a base, leading to self-quenching or other side reactions.[12]

  • Solution: If using an electrophilic trifluoromethylating reagent, it may be necessary to first protect one of the piperazine nitrogens to control regioselectivity and prevent side reactions. The protecting group can then be removed before the N-arylation step.

Problem 4: Difficulty in purifying the final trifluoromethylpiperazine derivative.

The basicity of the piperazine nitrogen can make chromatographic purification challenging.

Causality and Troubleshooting Steps:

• Tailing on Silica Gel: The basic nitrogen atom can interact strongly with the acidic silica gel, leading to broad peaks and poor separation.

  • Solution 1: Add a small amount of a volatile base, such as triethylamine (Et3N) or ammonium hydroxide (NH4OH), to the eluent (e.g., 0.1-1%). This will neutralize the acidic sites on the silica gel and improve peak shape.

  • Solution 2: Use a different stationary phase, such as alumina (basic or neutral) or a reverse-phase C18 column, which are less prone to this issue.

• Formation of Salts: The product may form salts during workup, affecting its solubility and chromatographic behavior.

  • Solution: Perform a basic aqueous workup (e.g., with NaHCO3 or K2CO3 solution) to ensure the final product is in its free base form before attempting extraction and chromatography.[13]

Data Summary: Common Conditions for N-Arylation

Parameter	Buchwald-Hartwig Amination	Nucleophilic Aromatic Substitution (SNAr)
Aryl Substrate	Aryl-Cl, Br, I, OTf (electron-rich or poor)	Aryl-F, Cl (must be electron-poor)
Catalyst	Pd(0) source (e.g., Pd2(dba)3) + Ligand	None
Ligand	Bulky, electron-rich phosphines (e.g., XPhos)	None
Base	NaOtBu, K3PO4, Cs2CO3	K2CO3, Et3N (often acts as base and solvent)
Solvent	Toluene, Dioxane, THF (anhydrous)	DMSO, DMF, NMP (polar aprotic)
Temperature	25 - 120 °C	25 - 150 °C

Experimental Protocols

General Protocol for Buchwald-Hartwig Amination of 1-(Trifluoromethyl)piperazine

This is a representative protocol and may require optimization for specific substrates.

• To an oven-dried Schlenk tube, add the aryl halide (1.0 mmol), Pd2(dba)3 (0.02 mmol, 2 mol %), and the phosphine ligand (e.g., XPhos, 0.08 mmol, 8 mol %).

• Seal the tube with a septum, and purge with argon for 10 minutes.

• Add anhydrous toluene (5 mL) via syringe.

• Add 1-(trifluoromethyl)piperazine (1.2 mmol).

• Add sodium tert-butoxide (1.4 mmol).

• Place the sealed tube in a preheated oil bath at 100 °C and stir for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., hexanes/ethyl acetate with 0.5% Et3N).

General Protocol for Nucleophilic Aromatic Substitution (SNAr) with 1-(Trifluoromethyl)piperazine

This protocol is for an activated aryl halide, e.g., 4-fluoronitrobenzene.

• To a round-bottom flask, add the activated aryl halide (1.0 mmol), 1-(trifluoromethyl)piperazine (1.5 mmol), and potassium carbonate (2.0 mmol).

• Add anhydrous dimethyl sulfoxide (DMSO) (5 mL).

• Heat the mixture to 80-100 °C and stir for 4-12 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and pour it into ice water.

• Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Reaction Mechanism: Buchwald-Hartwig Amination Cycle

Sources

• 1. BJOC - Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective [beilstein-journals.org]
• 2. chemimpex.com [chemimpex.com]
• 3. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 9. Trifluoromethylation [Synthetic Reagents] | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 10. youtube.com [youtube.com]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. Improved Synthesis of 2-Trifluoromethyl-10-aminopropylphenothiazine: Making 2-Trifluoromethyl-10-aminopropylphenothiazine Readily Available for Calmodulin Purification - PMC [pmc.ncbi.nlm.nih.gov]

Preventing racemization during synthesis of chiral piperazines

Topic: Preventing Racemization During Synthesis & Functionalization Ticket ID: #CP-RAC-001 Status: Open Assigned Specialist: Senior Application Scientist (Process Chemistry Division)

Introduction: The "Chiral Cliff"

You are likely here because your chiral HPLC trace shows a scalemic mixture (or worse, a racemate) instead of a single enantiomer. Piperazines are notoriously sensitive; the C2 and C3 positions are susceptible to epimerization via enolization, particularly when adjacent to carbonyls (in diketopiperazine intermediates) or during oxidative stress.

This guide treats your synthesis as a system. We do not just "fix" the step; we engineer the workflow to make racemization energetically unfavorable.

Module 1: The Amino Acid / Diketopiperazine (DKP) Route

Best for: Synthesizing 2-substituted or 2,5-disubstituted piperazines from the Chiral Pool.

The Failure Point: Cyclization

The most common source of racemization is not the reduction step, but the formation of the Diketopiperazine (DKP) ring. The dipeptide linear precursor is prone to oxazolone (azlactone) formation upon activation, leading to rapid epimerization at the C-terminal amino acid.

Troubleshooting Guide

Q: My DKP intermediate shows 80% ee before I even reduce it. What happened? A: You likely used a "standard" peptide coupling protocol (e.g., HATU/DIPEA) followed by base-mediated cyclization. Strong bases abstract the

-proton.

• The Fix: Switch to solvolytic cyclization . Avoid base entirely during the ring closure.

• Protocol:

  • Deprotect the N-terminus of your dipeptide ester (e.g., Boc-removal with TFA).

  • Neutralize carefully with

    (biphasic) or ion-exchange resin.

  • Reflux in 2-butanol or toluene with a catalytic amount of acetic acid. This promotes cyclization via the amine attacking the ester without passing through an enolate transition state.

Q: Does

reduction racemize the center? A: It can, via a radical mechanism or if the reaction mixture overheats.

• The Fix: Use Borane-THF (

  ) . It acts as an electrophilic reducing agent, coordinating to the amide oxygen and reducing it with higher fidelity than the nucleophilic .

Validated Protocol: DKP Formation & Reduction

Reference Grounding: This protocol minimizes base-contact time [1].

• Cyclization:

  • Dissolve dipeptide methyl ester (free base) in 2-butanol (

    ).

  • Heat to reflux (

    ) for 12–16 hours.

  • Checkpoint: Monitor TLC. Product should precipitate or crystallize upon cooling.

  • Validation: Check optical rotation

    . If low, recrystallize from MeOH/EtOAc before reduction.

• Reduction (The "Safe" Method):

  • Suspend DKP (1.0 equiv) in anhydrous THF under

    .

  • Add

    (1.0 M, 6.0 equiv) dropwise at .

  • Reflux for 24 hours.

  • Quench: Cool to

    . Add MeOH slowly. Add conc. and reflux for 1 hour (to break the boron-amine complex).

  • Basify with

    and extract.

Module 2: The Asymmetric Hydrogenation Route

Best for: Industrial scale-up; avoiding amino acid starting materials.

The Strategy

Instead of preserving a chiral center, you create it in the final step by hydrogenating a pyrazine or dehydropiperazine. This eliminates the risk of racemization during intermediate steps because the precursors are achiral (planar).

Troubleshooting Guide

Q: I am getting low conversion with Pd/C. A: Pd/C often requires high pressure and acidic conditions, which can lead to ring opening. Solution: Switch to Homogeneous Catalysis using Iridium or Rhodium complexes.

Q: Which ligand system works for 2-substituted pyrazines? A: The Josiphos or Binap ligand families are the gold standard here.

• Mechanism: The catalyst coordinates to the pyrazine nitrogen, directing hydride delivery to a specific face.

Visualizing the Pathway

Figure 1: The Asymmetric Hydrogenation workflow bypasses early-stage racemization risks by introducing chirality at the final step [2].

Module 3: Post-Synthetic Functionalization ( -Lithiation)

Best for: Adding substituents to an existing chiral piperazine without losing the center.

The Risk: Deprotonation

Direct alkylation of a chiral piperazine using a base (e.g., NaH, K2CO3) and an alkyl halide is a guaranteed way to racemize if the proton is on the chiral carbon.

The Solution: -Boc Directed Lithiation

You must use Beak/O'Brien lithiation chemistry . The

-Boc group coordinates lithium, directing the deprotonation to the -position. If done with a chiral ligand (like sparteine) or on a pre-existing chiral center, the stereochemistry is either set or retained via a retentive mechanism.

Protocol: Retentive Alkylation

Reference Grounding: O'Brien et al. methodology [3].

• Substrate:

  -Boc-2-phenylpiperazine (single enantiomer).

• Reagent:

  -BuLi (1.2 equiv) + TMEDA (1.2 equiv).

• Conditions: THF,

  .

• Electrophile: Add MeI or Allyl Bromide.

• Result: The lithium species is configurationally stable at

  . Substitution occurs with retention of configuration .

Summary of Conditions & Risks

Method	Racemization Risk	Critical Control Point	Recommended Reagents
DKP Reduction	High (during cyclization)	Dipeptide Cyclization	2-Butanol (Reflux),
Pyrazine H2	Low (Stereoconvergent)	Catalyst Selection	/ Josiphos
Direct Alkylation	Critical (Avoid)	Base Selection	Do not use. Use Lithiation.
-Lithiation	Medium	Temperature Control	-BuLi, , TMEDA

Racemization Mechanism Diagram

Understanding how you lose your product is the first step to saving it.

Figure 2: The mechanism of base-mediated racemization via the planar enolate intermediate.

References

• Rossen, K., et al. "Practical Synthesis of Enantiopure Piperazines." Tetrahedron Letters, vol. 36, no. 36, 1995, pp. 6419-6422.

• Tang, W., & Zhang, X. "New Chiral Phosphorus Ligands for Enantioselective Hydrogenation." Chemical Reviews, vol. 103, no. 8, 2003, pp. 3029-3070.

• O'Brien, P., et al. "Asymmetric Synthesis of Piperazines via Lithiation/Trapping." Journal of the American Chemical Society, vol. 138, no. 3, 2016.

• BenchChem Technical Support. "Strategies to Prevent Racemization During Peptide Synthesis." BenchChem Knowledge Base, 2025.[1][2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the purification of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate, a key building block in modern medicinal chemistry. Our focus is on providing practical, field-proven insights to help you overcome common challenges and ensure the highest purity of your compound.

Introduction: The Importance of Purity

tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate is a valuable intermediate due to the presence of the trifluoromethyl group, which can enhance metabolic stability and binding affinity of drug candidates. However, impurities from its synthesis can significantly impact downstream reactions and the biological activity of the final compounds. This guide will walk you through the identification and removal of these impurities.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common impurities I should expect in my crude tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate?

A1: The impurity profile of your crude product will largely depend on the synthetic route employed. However, some common impurities to anticipate are:

• Unreacted Starting Material: 3-(trifluoromethyl)piperazine, the starting amine, is a common impurity.

• Di-substituted Byproduct: 1,4-bis(tert-butoxycarbonyl)-2-(trifluoromethyl)piperazine can form if the reaction conditions are not carefully controlled, leading to the protection of both nitrogen atoms.

• Excess (Boc)₂O and its Byproducts: Unreacted di-tert-butyl dicarbonate ((Boc)₂O) and its main byproduct, tert-butanol, are often present.

• Diastereomers/Enantiomers: If your synthesis starts from a racemic or diastereomeric mixture of 3-(trifluoromethyl)piperazine, the resulting product will also be a mixture.

Q2: My TLC plate shows a streak instead of a clean spot for my product. What could be the cause?

A2: Streaking on a TLC plate can be indicative of several issues:

• Overloading: Applying too much of your sample to the TLC plate is a common cause of streaking. Try spotting a more dilute solution.

• Highly Polar Compound: If your compound is highly polar, it may interact strongly with the silica gel, leading to streaking. Consider using a more polar solvent system for your TLC.

• Presence of Acidic or Basic Impurities: Residual starting material (basic) or acidic byproducts can cause streaking. A proper work-up with acidic and basic washes is crucial.

• Inappropriate Solvent System: The chosen solvent system may not be optimal for your compound. Experiment with different ratios of polar and non-polar solvents. A common starting point for Boc-protected amines is a mixture of hexanes and ethyl acetate.

Q3: After my aqueous work-up, I'm having trouble removing all the water from my organic layer. What should I do?

A3: Emulsions can be a common issue, especially with amine-containing compounds. Here are a few troubleshooting tips:

• Brine Wash: After your aqueous washes, perform a final wash with a saturated sodium chloride solution (brine). This helps to break up emulsions and draw water out of the organic layer.

• Drying Agent: Use a sufficient amount of a suitable drying agent, such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Allow adequate time for the drying agent to work, and gently swirl the flask periodically.

• Phase Separation: If a significant emulsion persists, transferring the mixture to a separatory funnel and allowing it to stand for an extended period can sometimes resolve the issue. In stubborn cases, filtering the emulsion through a pad of Celite® can be effective.

Q4: I've performed a column chromatography, but my fractions are still not pure. What went wrong?

A4: Column chromatography is a powerful technique, but its success depends on several factors:

• Improper Solvent System: The solvent system used for the column should be slightly less polar than the one that gives you an ideal Rf value (around 0.3) on your TLC plate.

• Column Packing: Ensure your column is packed uniformly without any air bubbles or cracks, which can lead to channeling and poor separation.

• Loading: The crude material should be loaded onto the column in a minimal amount of solvent to ensure a tight band at the start of the separation.

• Fraction Size: Collecting smaller fractions can improve the resolution of your separation, allowing for better isolation of the pure compound.

Impurity Profile and Removal Strategy

The following table summarizes the common impurities and the recommended strategies for their removal.

Impurity	Structure	Removal Strategy & Rationale
3-(trifluoromethyl)piperazine	A piperazine ring with a trifluoromethyl group at the 3-position.	Acidic Wash: This basic impurity can be protonated and extracted into an aqueous acidic layer (e.g., 1M HCl).
1,4-bis(Boc)-2-(trifluoromethyl)piperazine	A piperazine ring with Boc groups on both nitrogens and a trifluoromethyl group at the 2-position.	Chromatography: This less polar byproduct can be separated from the mono-Boc product by silica gel chromatography.
Di-tert-butyl dicarbonate ((Boc)₂O)	Two tert-butoxycarbonyl groups linked by an oxygen atom.	Aqueous Work-up & Chromatography: (Boc)₂O will partially hydrolyze during aqueous work-up and can be further separated by chromatography.
tert-Butanol	(CH₃)₃COH	Evaporation/High Vacuum: tert-Butanol is volatile and can often be removed under high vacuum. Azeotropic distillation with a suitable solvent can also be employed.

Purification Workflow

The following diagram illustrates a typical workflow for the purification of tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate.

Caption: A typical purification workflow for tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate.

Detailed Experimental Protocols

Protocol 1: Aqueous Work-up and Extraction

Rationale: This procedure is designed to remove water-soluble impurities, unreacted basic starting materials, and acidic byproducts.

Steps:

• Quenching: Carefully quench the reaction mixture by adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This will neutralize any remaining acids and quench the reaction.

• Extraction: Transfer the quenched mixture to a separatory funnel and add an appropriate organic solvent, such as ethyl acetate or dichloromethane.

• Acidic Wash: Wash the organic layer with 1M hydrochloric acid (HCl) to remove any unreacted 3-(trifluoromethyl)piperazine.

• Neutral Wash: Wash the organic layer with water.

• Brine Wash: Perform a final wash with a saturated aqueous solution of sodium chloride (brine) to aid in the removal of water from the organic layer.

• Drying: Separate the organic layer and dry it over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Concentration: Filter off the drying agent and concentrate the organic layer under reduced pressure to obtain the crude product.

Protocol 2: Flash Column Chromatography

Rationale: This technique separates the target compound from less polar and more polar impurities based on their differential adsorption to the stationary phase (silica gel).

Steps:

• TLC Analysis: Determine an appropriate solvent system using thin-layer chromatography (TLC). A good solvent system will give your product an Rf value of approximately 0.3. A common starting point is a mixture of hexanes and ethyl acetate.

• Column Packing: Prepare a silica gel column using the chosen eluent system.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more volatile solvent and load it onto the column.

• Elution: Elute the column with the chosen solvent system, collecting fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate.

Logical Relationship of Purification Steps

The following diagram illustrates the logical relationship between the different purification steps and the impurities they target.

Caption: Logical relationship between purification steps and targeted impurities.

References

• Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons, Inc.: Hoboken, NJ, 2014. [Link]

• Still, W. C.; Kahn, M.; Mitra, A. Rapid chromatographic technique for preparative separations with moderate resolution. J. Org. Chem.1978 , 43 (14), 2923–2925. [Link]

• PubChem. tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate. [Link]

Technical Support Center: Managing Reaction Exotherms in Large-Scale Piperazine Synthesis

Welcome to the Technical Support Center for large-scale piperazine synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on managing and troubleshooting reaction exotherms, a critical aspect of ensuring safety and process efficiency in piperazine production.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the exothermic nature of piperazine synthesis.

Q1: What are the primary exothermic steps in large-scale piperazine synthesis?

A1: The primary exothermic event in the common industrial synthesis of piperazine is the reaction of ethanolamine with ammonia at high temperatures (150–220°C) and pressures (100–250 atm).[1][2] The cyclization of intermediates is also a significant contributor to heat generation. While specific quantitative data for every synthesis variation is proprietary, the operational conditions themselves highlight the highly energetic nature of the process. Reactions involving piperazine derivatives, such as N-alkylation with highly reactive electrophiles, can also be strongly exothermic.[1]

Q2: What is a thermal runaway, and why is it a major concern in piperazine synthesis?

A2: A thermal runaway is a hazardous situation where the heat generated by an exothermic reaction surpasses the cooling system's capacity to remove it. This leads to an uncontrollable escalation in temperature and pressure. In large-scale piperazine synthesis, a thermal runaway can cause equipment failure, explosions, and the release of hazardous materials. The high-pressure and high-temperature conditions of the synthesis make it particularly susceptible to thermal runaways if not properly controlled.

Q3: What are the key process parameters to monitor for controlling the exotherm?

A3: Continuous and precise monitoring of several key parameters is crucial for managing the reaction exotherm:

• Internal Reactor Temperature: This is the most direct indicator of the reaction rate and heat generation.

• Jacket/Cooling System Temperature: Monitoring the inlet and outlet temperatures of the cooling medium helps assess the efficiency of heat removal.

• Reagent Addition Rate: For semi-batch processes, the rate at which reactants are added directly controls the rate of heat generation.[3][4]

• Pressure: In a closed system, a rapid increase in pressure can indicate a rise in temperature and potential boiling of the solvent or decomposition of reactants.

• Agitator Speed and Power Draw: Proper mixing is essential to prevent localized hot spots.[5] A change in power draw can indicate changes in viscosity, which may be temperature-related.

Q4: How can the risk of a thermal runaway be minimized from a process design perspective?

A4: From a design standpoint, several strategies can be implemented:

• Reactor Design: Utilizing reactors with a high surface area-to-volume ratio enhances heat transfer. Jacketed reactors are commonly used for precise temperature control.[6]

• Semi-Batch or Continuous Flow Processing: These methods limit the amount of reactant present at any given time, thereby reducing the potential for a large, uncontrolled exotherm.[5]

• Emergency Cooling and Quenching Systems: The reactor should be equipped with a robust emergency cooling system and a protocol for rapidly quenching the reaction if necessary.

• Pressure Relief Systems: Adequately sized rupture disks or relief valves are essential safety features to prevent catastrophic over-pressurization.[3]

Section 2: Troubleshooting Guides

This section provides a structured approach to troubleshooting common issues related to exotherm management during large-scale piperazine synthesis.

Issue 1: Rapid and Unexpected Temperature Increase During Reactant Addition

• Symptoms:

  • The internal reactor temperature is rising faster than the programmed rate.

  • The cooling system is operating at maximum capacity but cannot control the temperature.

  • A significant increase in reactor pressure is observed.

• Potential Causes:

  • Excessive Reactant Addition Rate: The rate of addition is too high for the cooling system's capacity.

  • Poor Mixing: Inefficient agitation is leading to the formation of localized "hot spots".[5]

  • Incorrect Reactant Concentration: A higher than specified concentration of a reactant can lead to a more vigorous reaction.

  • Insufficient Initial Cooling: The reaction mixture was not cooled to the appropriate starting temperature before addition began.

• Immediate Actions & Solutions:

Step	Action	Rationale
1	Immediately stop the addition of the limiting reagent.	This will halt the primary source of heat generation.[5]
2	Ensure the cooling system is at maximum capacity.	Maximize heat removal from the reactor.
3	Verify agitator function.	Ensure proper mixing to dissipate any localized hot spots.
4	If temperature continues to rise, prepare for emergency quenching.	Have a pre-determined quenching agent and procedure ready to stop the reaction.

• Long-Term Preventative Measures:

  • Reduce the Reagent Addition Rate: Slowing the addition will lower the instantaneous heat generation.[5]

  • Lower the Reaction Temperature: Operating at a lower temperature provides a larger safety margin.[5]

  • Improve Heat Transfer: Consider using a reactor with a larger heat transfer area or a more efficient cooling system.[5]

  • Dilute Reactants: Using a more dilute solution of the limiting reagent can help to moderate the reaction rate.

Issue 2: Delayed Exotherm Followed by a Sudden Temperature Spike

• Symptoms:

  • After a period of reactant addition with little to no temperature change, the reactor temperature suddenly and rapidly increases.

  • A sharp pressure increase accompanies the temperature spike.

• Potential Causes:

  • Accumulation of Unreacted Reagent: The reaction may have an induction period, or the initial temperature may be too low for the reaction to initiate. During this time, the added reactant accumulates. Once the reaction starts, the large amount of unreacted material reacts very quickly, causing a dangerous exotherm.[7]

  • Catalyst Inactivity or Delayed Activation: If a catalyst is required, it may not have been activated, leading to reactant accumulation.

• Immediate Actions & Solutions:

Step	Action	Rationale
1	Immediately stop the addition of the limiting reagent.	Prevents further accumulation of unreacted material.
2	Maximize cooling.	Attempt to manage the sudden heat release.
3	Be prepared for emergency procedures.	The rapid temperature and pressure rise may exceed safety limits.

• Long-Term Preventative Measures:

  • Ensure Proper Initiation Temperature: Verify that the initial reactor temperature is sufficient to initiate the reaction as soon as the reactant is added.

  • Add a Small Initial Charge: Introduce a small amount of the limiting reagent first and confirm that the reaction has started (indicated by a slight, controlled temperature rise) before proceeding with the rest of the addition.

  • Check Catalyst Activity: Ensure the catalyst is active and properly charged before starting the reactant feed.

Section 3: Visual Guides and Workflows

Diagram 1: Decision Tree for Managing a Temperature Excursion

Caption: A decision tree for immediate actions during a temperature excursion.

Diagram 2: Process Flow for Exotherm Control in Piperazine Synthesis

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Piperazine synthesis - chemicalbook [chemicalbook.com]
• 3. labproinc.com [labproinc.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Temperature Control and Efficiency in Chemical Processing - Fluorotherm™ [fluorotherm.com]
• 7. Preventing Explosions in Exothermic Reaction Calorimetry | Lab Manager [labmanager.com]

Reference Data & Comparative Studies

A Comparative Analysis of (R)- and (S)-Trifluoromethylpiperazine Enantiomers: A Guide for Researchers

To our valued audience of researchers, scientists, and drug development professionals,

This guide was intended to provide a comprehensive comparison of the biological activities of the (R)- and (S)-enantiomers of trifluoromethylpiperazine (TFMPP). The objective was to delve into their distinct pharmacological profiles, offering experimental data to support a detailed analysis of their receptor binding affinities, functional activities, and pharmacokinetic properties.

However, after an exhaustive search of scientific literature, including peer-reviewed articles, patent databases, and chemical repositories, it has become evident that there is a significant lack of publicly available research that directly compares the biological activities of the individual (R)- and (S)-enantiomers of trifluoromethylpiperazine. The majority of existing studies have been conducted on the racemic mixture of TFMPP, leaving the specific contributions and differential effects of each enantiomer largely uncharacterized in the public domain.

While the importance of stereochemistry in pharmacology is well-established, with enantiomers of a chiral drug often exhibiting different potencies, efficacies, and toxicity profiles, this specific information for TFMPP is not available. Crafting a scientifically rigorous and trustworthy comparison guide, as per our standards of expertise and integrity, requires robust experimental data. In the absence of such data, any attempt to create the intended guide would be based on speculation and would not meet the core requirements of providing an in-depth, technical, and data-supported resource.

We understand the importance of such a guide for researchers in the field of neuroscience and drug development. The exploration of single-enantiomer drugs can lead to therapies with improved efficacy and safety profiles. The serotonergic system, a primary target of TFMPP, is a key area where such stereochemical distinctions can have profound implications.

We remain committed to providing accurate and valuable scientific information. Should research on the individual enantiomers of trifluoromethylpiperazine become publicly available, we will revisit this topic and endeavor to produce the comprehensive comparison guide originally envisioned. We encourage the scientific community to pursue research in this area to fill this knowledge gap.

We appreciate your understanding and continued trust in our commitment to scientific integrity.

Comparative cost analysis of different synthetic pathways

Topic: Comparative Cost & Performance Analysis: Chemocatalytic vs. Biocatalytic Pathways for Chiral APIs Case Study: Sitagliptin (Januvia®) Synthesis

Executive Summary

This technical guide provides a comparative techno-economic analysis (TEA) of two dominant synthetic strategies for high-value chiral Active Pharmaceutical Ingredients (APIs): Transition Metal Chemocatalysis and Engineered Biocatalysis .

Using the industrial synthesis of Sitagliptin as the primary dataset, we analyze how shifting from a Rhodium-catalyzed asymmetric hydrogenation (Pathway A) to a Transaminase-mediated enzymatic transformation (Pathway B) impacts Process Mass Intensity (PMI), Cost of Goods Sold (COGS), and operational complexity. The data confirms that while chemocatalysis offers established regulatory precedents, the biocatalytic route delivers superior unit economics through process intensification—specifically by eliminating high-pressure infrastructure and intermediate purification steps.

Techno-Economic Methodology

To ensure objective comparison, we utilize standard Green Chemistry metrics and COGS modeling.

• Process Mass Intensity (PMI): Defined as

  .[1] This includes water, solvents, and reagents.

• E-Factor:

  . A subset of PMI focusing on waste disposal costs.

• COGS Modeling: We segment costs into three tiers:

  • Raw Materials (RM): Starting materials + Catalysts (Metal vs. Enzyme).

  • Conversion Costs: Utilities, Labor, and Depreciation (significantly higher for high-pressure systems).

  • Purification/Waste: Cost of stereochemical correction (crystallization) and solvent disposal.

Case Study: Sitagliptin Synthesis

Pathway A: Chemocatalytic Route (First Generation)

• Mechanism: Asymmetric hydrogenation of an unprotected enamine.[2]

• Catalyst: Rh(I) /

  Bu-JOSIPHOS (Chiral Ferrocenyl Ligand).

• Key Constraints: Requires high-pressure hydrogenation vessels (250 psi / ~17 bar). The enantiomeric excess (ee) is typically ~97%, necessitating a downstream crystallization step to upgrade optical purity to >99%, resulting in yield loss.

Pathway B: Biocatalytic Route (Second Generation)

• Mechanism: Direct transamination of a pro-chiral ketone.[3]

• Catalyst: ATA-117 (Engineered Transaminase from Arthrobacter sp.).[4]

• Key Advantages: Operates at ambient pressure. The enzyme was evolved (via Directed Evolution) to accept the bulky ketone substrate, achieving >99.95% ee. This eliminates the need for chiral crystallization.

Visualization of Pathways

The following diagrams illustrate the mechanistic flow and operational differences between the two pathways.

Figure 1: Comparative workflow showing the process intensification in the biocatalytic route (Pathway B), which eliminates high-pressure hydrogenation and purification steps.

Detailed Experimental Protocols

Protocol A: Rhodium-Catalyzed Hydrogenation (Baseline)

Note: This protocol reflects the first-generation manufacturing process.

• Enamine Formation: Charge a high-pressure reactor with Pro-Sitagliptin Ketone (1.0 eq) and Ammonium Acetate (5.0 eq) in Methanol. Reflux for 2-4 hours to generate the enamine intermediate.

• Catalyst Preparation: In a separate vessel, complex [Rh(COD)Cl]₂ (0.15 mol%) with

  Bu-JOSIPHOS ligand (0.16 mol%) in degassed methanol under nitrogen.

• Hydrogenation: Transfer the catalyst solution to the reactor. Pressurize with Hydrogen gas to 250 psi (17 bar) . Heat to 50°C and stir for 12-18 hours.

• Workup & Purification:

  • Vent H₂ and concentrate the solvent.

  • Critical Step: Perform carbon adsorption to remove residual Rhodium (heavy metal compliance).

  • Crystallization: Dissolve crude (97% ee) in hot isopropanol. Cool slowly to selectively crystallize the desired enantiomer. Filter to obtain >99% ee product.

Protocol B: Transaminase Biocatalytic Synthesis (Optimized)

Note: This protocol utilizes the CDX-017 variant (Codexis/Merck).

• Reaction Setup: In a standard glass reactor (no pressure rating required), dissolve Pro-Sitagliptin Ketone (200 g/L) in 50% DMSO (v/v).

• Biocatalyst Addition: Add Isopropylamine (1 M, amine donor) and PLP (Pyridoxal-5'-phosphate, cofactor). Adjust pH to 8.5. Add Transaminase Enzyme (6 g/L).

• Reaction: Stir at 40-45°C for 24 hours. The enzyme stereoselectively transfers the amine group to the ketone.

  • Self-Validating Check: Monitor reaction progress via HPLC. Conversion should exceed 90% without formation of the S-enantiomer.

• Workup:

  • Acidify mixture to pH 2 to protonate the product (partitioning it into the aqueous phase).

  • Wash with organic solvent (e.g., Toluene) to remove unreacted ketone.

  • Basify aqueous layer to pH 10 and extract Sitagliptin into organic solvent (e.g., isopropyl acetate).

  • Precipitate as phosphate salt.[5][6][7]

Comparative Data Analysis

The following data summarizes the efficiency gains. The biocatalytic route shifts the cost structure from "Capital & Purification Heavy" to "Reagent (Enzyme) Heavy," but significantly lowers the total cost.

Metric	Pathway A: Chemocatalysis	Pathway B: Biocatalysis	Improvement
Overall Yield	~82%	92%	+12%
Enantiomeric Excess (ee)	97% (requires upgrade)	>99.95%	Perfect Selectivity
Productivity	Low (Batch + Cryst.)	+53% ( kg/L/day )	High Throughput
Waste Generation	High (Aq. waste + Rh)	-19% Total Waste	Reduced Disposal Cost
Heavy Metals	Rhodium (requires removal)	None	Compliance Safety
Key Cost Driver	Rhodium + High Pressure Equip.	Enzyme Cost	OPEX vs. Materials

Cost Analysis Insight: In Pathway A, the Cost of Quality is high due to the loss of material during the crystallization step required to fix the imperfect stereoselectivity. In Pathway B, the enzyme cost is significant, but it eliminates the yield loss and the capital expenditure (CAPEX) associated with high-pressure hydrogenation facilities.

Decision Logic for Pathway Selection

Use this logic flow to determine the optimal pathway for new chiral amine targets.

Figure 2: Decision matrix for selecting between chemical and enzymatic routes based on substrate complexity and facility constraints.

References

• Savile, C. K., et al. (2010). "Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture." Science, 329(5989), 305-309.

• Hansen, K. B., et al. (2009). "Highly Efficient Asymmetric Synthesis of Sitagliptin." Journal of the American Chemical Society, 131(25), 8798-8804.

• ACS GCI Pharmaceutical Roundtable. (2011). "Process Mass Intensity (PMI) Calculation Tool."[1][8][9][10] American Chemical Society.

• Desai, A. A. (2011). "Sitagliptin: A Case Study in the Evolution of a Process." Angewandte Chemie International Edition, 50(9), 1974-1976.

• Bornscheuer, U. T., et al. (2012). "Engineering the Third Wave of Biocatalysis." Nature, 485, 185–194.

Sources

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• 3. pubsapp.acs.org [pubsapp.acs.org]
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• 5. Highly efficient asymmetric synthesis of sitagliptin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Process Mass Intensity (PMI) – ACSGCIPR [acsgcipr.org]
• 9. chemistryforsustainability.org [chemistryforsustainability.org]
• 10. communities.acs.org [communities.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate

Executive Safety Summary

tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate (CAS: 886766-55-6) presents a specific dual-hazard profile common to fluorinated medicinal chemistry intermediates: biological activity potential combined with physicochemical irritancy .

While often classified as an Irritant (H315, H319, H335) rather than acutely toxic, the presence of the trifluoromethyl (-CF3) group significantly increases lipophilicity compared to non-fluorinated piperazines. This enhances skin permeation rates, making standard "single-glove" protocols insufficient for prolonged handling.

Immediate Action Required:

• Containment: Handle exclusively in a certified chemical fume hood.

• Skin: Double-glove policy (Nitrile > 5 mil) is mandatory during weighing and solubilization.

• Waste: Segregate strictly as Halogenated Organic Waste . DO NOT mix with general organic solvents (Acetone/Hexane waste) to avoid costly disposal violations.

Risk Assessment & The "Fluorine Effect"

To select the correct PPE, one must understand the molecule's behavior, not just its SDS signal word.

Physicochemical Hazards

Property	Hazard Implication
Physical State	Solid (White/Off-white powder). High risk of aerosolization during weighing.
-CF3 Group	Enhanced Permeation: The trifluoromethyl group acts as a "grease" for biological membranes, potentially carrying the piperazine core through the stratum corneum faster than non-fluorinated analogs.
Boc-Group	Static Generation: Boc-protected amines are notoriously prone to static charge. The powder will "fly" and cling to gloves/spatulas, increasing contamination risk.

GHS Classification (Reference)[1]

• H302: Harmful if swallowed.[1][2]

• H315: Causes skin irritation.[1][3]

• H319: Causes serious eye irritation.[1][3]

• H335: May cause respiratory irritation.[1][3][4][5]

PPE Selection Matrix

Standard laboratory PPE (Coat, Goggles, Pants, Closed Shoes) is the baseline. The following are specific upgrades for this compound.

Hand Protection (Critical)

Protocol: Double Gloving is required.[6]

• Inner Layer: Standard Nitrile (4 mil).

• Outer Layer: Extended Cuff Nitrile (minimum 5-8 mil) or Neoprene.

• Rationale: Fluorinated organic compounds can degrade thin nitrile over time. The outer glove acts as a sacrificial barrier against the solid powder and solvent splashes (e.g., DCM/DMF used in synthesis).

• Change Frequency: Immediately upon visible contamination or every 2 hours of active handling.

Respiratory Protection

Primary Control: Chemical Fume Hood (Face velocity: 80–100 fpm). Secondary Control (If Hood Unavailable/Spill Cleanup):

• Respirator: Half-face respirator with P95 or P100 particulate filters .

• Why: N95 masks (disposable) often fail to seal properly against facial movements during active lab work. A P100 filter ensures protection against fine particulates that may carry the fluorinated motif into the lungs.

Eye Protection[2][4][5]

• Standard: Chemical Safety Goggles (Indirect Vent).

• Contraindicated: Safety glasses with side shields are insufficient for handling fine, static-prone powders, as dust can migrate around the lens.

Operational Workflow: Step-by-Step

This protocol minimizes static dispersal and exposure.[5]

Phase A: Preparation & Weighing

• Static Control: Place an ionizing fan or antistatic gun inside the fume hood before opening the vial. This prevents the "Boc-protected fly-away" effect.

• Workspace: Line the hood surface with a disposable absorbent mat (plastic side down) to capture any micro-spills.

• Weighing:

  • Do not weigh on an open bench.

  • Use a closed balance enclosure or work deep inside the fume hood.

  • Use a glass or metal spatula (plastic spatulas generate static).

Phase B: Solubilization & Transfer

• Solvent Addition: Add solvent (e.g., DCM, DMF) slowly down the side of the vessel to avoid lofting dust.

• Dissolution: Once dissolved, the inhalation risk drops significantly, but the skin permeation risk increases (the solvent acts as a carrier).

• Syringe Transfer: If transferring the solution, use Luer-lock syringes to prevent needle pop-off under pressure.

Phase C: Waste Disposal (Strict Compliance)

• Classification: HALOGENATED Organic Waste .

• Container: High-density polyethylene (HDPE) or glass carboy labeled "Halogenated."

• Prohibition: NEVER pour into the "General Organic" or "Non-Halogenated" drum. Even small amounts of fluorinated compounds can render a 55-gallon drum of fuel-blending waste non-compliant, forcing expensive incineration.

Visual Workflow & Logic

The following diagram illustrates the critical decision points and safety barriers in the handling process.

Figure 1: Operational workflow emphasizing static control during weighing and strict segregation of halogenated waste.

Emergency Response Protocols

Incident Type	Immediate Response Action
Skin Contact (Solid)	1. Brush off excess powder gently (do not rub).2. Wash with soap and water for 15 minutes.3.[5][7] Do NOT use alcohol/solvents (increases absorption).
Skin Contact (Solution)	1. Remove contaminated clothing/gloves immediately.2.[5][7] Wash with soap and water.3.[3][4][5][7][8] Monitor for redness/irritation (delayed reaction possible).
Eye Contact	1. Flush at eyewash station for 15 minutes .2. Hold eyelids open.3. Seek medical evaluation (fluorinated irritants can cause corneal clouding).
Spill (Solid)	1. Dampen a paper towel with water (to prevent dust).2. Wipe up powder.3. Place in Halogenated Waste.4. Clean area with soap/water.[2][3][4][5][7][8]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 72210716, tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Respiratory Protection Standard (29 CFR 1910.134). United States Department of Labor. Retrieved from [Link][9]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. "Chapter 6: Working with Chemicals." National Academies Press. Retrieved from [Link]

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• 4. mmbio.byu.edu [mmbio.byu.edu]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. amo-csd.lbl.gov [amo-csd.lbl.gov]
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• 9. edisastersystems.com [edisastersystems.com]